Itopride Hydrochloride

• CAS: 122892-31-3

Core Science & Biosynthesis

Forced Degradation Studies of Itopride Hydrochloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the forced degradation studies of Itopride Hydrochloride, a crucial step in the drug development process for identifying potential degradation products and establishing the stability-indicating nature of analytical methods. This document outlines the experimental protocols, summarizes degradation data, and visualizes the degradation pathways and experimental workflow as per the International Conference on Harmonisation (ICH) guidelines.

Introduction to Itopride Hydrochloride and Forced Degradation

Itopride Hydrochloride is a gastroprokinetic agent that facilitates gastrointestinal motility.[1][2] Chemically, it is N-[p-(2-(dimethylamino)ethoxy)-benzyl] veratramide hydrochloride.[1] The presence of benzamide, amide, and ether linkages in its structure makes it susceptible to degradation under various stress conditions, such as hydrolysis and oxidation.[1][2]

Forced degradation studies, or stress testing, are essential to:

• Elucidate the degradation pathways of the drug substance.

• Identify the likely degradation products that could appear in the finished drug product under normal storage conditions.

• Develop and validate a stability-indicating analytical method that can separate and quantify the active pharmaceutical ingredient (API) from its degradation products.

Experimental Protocols for Forced Degradation

The following protocols are based on established studies for inducing the degradation of Itopride Hydrochloride under various stress conditions.[1][3]

Preparation of Stock Solution

A stock solution of Itopride Hydrochloride is typically prepared at a concentration of 1 mg/mL in a suitable solvent, which is then subjected to different stress conditions.[1]

Stress Conditions

2.2.1. Acid Hydrolysis

• Reagent: 1.0 N Hydrochloric Acid (HCl)[1][4]

• Procedure: A solution of Itopride Hydrochloride is treated with 1.0 N HCl and heated.[1]

• Temperature: 80°C[1]

• Duration: 4 hours[1]

• Post-treatment: The solution is neutralized with a suitable base (e.g., 1.0 N NaOH) and diluted with the mobile phase before analysis.[1]

2.2.2. Alkaline Hydrolysis

• Reagent: 1.0 N Sodium Hydroxide (NaOH)[1]

• Procedure: A solution of Itopride Hydrochloride is treated with 1.0 N NaOH and heated.[1]

• Temperature: 80°C[1]

• Duration: 4 hours[1]

• Post-treatment: The solution is neutralized with a suitable acid (e.g., 1.0 N HCl) and diluted with the mobile phase before analysis.[1]

2.2.3. Neutral Hydrolysis

• Reagent: Water[1]

• Procedure: A solution of Itopride Hydrochloride in water is heated.[1]

• Temperature: 80°C[1]

• Duration: 12 hours[1]

2.2.4. Oxidative Degradation

• Reagent: 15% Hydrogen Peroxide (H₂O₂)[1]

• Procedure: A solution of Itopride Hydrochloride is treated with 15% H₂O₂ and heated in the dark to prevent photo-oxidation.[1]

• Temperature: 70°C[1]

• Duration: 4 hours[1]

2.2.5. Thermal Degradation

• Condition: Dry heat and wet heat in the dark.[1]

• Procedure: The solid drug is exposed to heat.[1]

• Temperature: 100°C[1]

• Duration: 24, 72, and 168 hours[1]

2.2.6. Photolytic Degradation

• Condition: Exposure of the solid drug to fluorescent light and UV radiation.[1]

• Intensity: 1.2 million lux hours for fluorescent light and 200 Wh/m² for UV light.[1]

Analytical Method for Separation and Detection

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is employed to separate Itopride Hydrochloride from its degradation products.[1][3][5][6]

• Chromatographic Column: Reversed-phase C18 (250×4.6 mm, 5 μm)[1][3][5][6][7]

• Mobile Phase: A mixture of methanol and water in a 55:45 (v/v) ratio.[1][3][5][6][7]

• Flow Rate: 1 mL/min[1]

• Detection Wavelength: 215 nm using a Photo Diode Array (PDA) detector.[1][3][5][6][7]

• Injection Volume: 10 µL[1]

Data Presentation: Summary of Forced Degradation Studies

The results of the forced degradation studies are summarized in the table below, indicating the conditions under which Itopride Hydrochloride degrades and the number of degradation products formed.

Stress Condition	Reagent/Parameters	Duration	Temperature	Degradation Observed	Number of Degradation Products
Acid Hydrolysis	1.0 N HCl	4 hours	80°C	Yes	Multiple
Alkaline Hydrolysis	1.0 N NaOH	4 hours	80°C	Yes	Multiple
Oxidative	15% H₂O₂	4 hours	70°C	Yes	Multiple
Neutral Hydrolysis	Water	12 hours	80°C	No	0
Thermal (Dry Heat)	Solid Drug	168 hours	100°C	No	0
Thermal (Wet Heat)	Solid Drug	168 hours	100°C	No	0
Photolytic	1.2 million lux h (fluorescent), 200 Wh/m² (UV)	-	Ambient	No	0

Data compiled from published research.[1]

Visualization of Experimental Workflow and Degradation Pathway

The following diagrams, generated using Graphviz, illustrate the experimental workflow for the forced degradation studies and the proposed degradation pathway of Itopride Hydrochloride.

Caption: Experimental workflow for forced degradation of Itopride Hydrochloride.

Caption: Proposed degradation pathways of Itopride Hydrochloride.

Identification of Degradation Products

Studies have shown that Itopride Hydrochloride is susceptible to degradation under acidic, alkaline, and oxidative conditions, while it remains stable under photolytic and thermal stress.[1][3] The degradation products, designated as products II through VIII, have been identified using LC-PDA and LC-MS techniques.[1][3][7] The structural elucidation of these degradation products is a critical step in understanding the degradation mechanism and ensuring the safety and efficacy of the final drug product.

Conclusion

The forced degradation studies of Itopride Hydrochloride reveal its degradation profile under various stress conditions. The drug is notably labile to hydrolytic (acidic and alkaline) and oxidative stress, leading to the formation of several degradation products. It exhibits stability against thermal and photolytic stress. The detailed experimental protocols and the stability-indicating HPLC method described herein provide a solid foundation for researchers and drug development professionals to conduct their own stability studies, ensuring the quality, safety, and efficacy of Itopride Hydrochloride formulations. The development of a robust stability-indicating method is paramount for the accurate analysis of the drug in the presence of its degradants during stability testing.[1]

References

• 1. Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmatutor.org [pharmatutor.org]
• 3. Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tsijournals.com [tsijournals.com]
• 5. ijpsonline.com [ijpsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to the Identification of Itopride Hydrochloride Degradation Products

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the identification and characterization of degradation products of Itopride Hydrochloride, a gastroprokinetic agent. The information presented herein is crucial for ensuring the quality, safety, and efficacy of pharmaceutical formulations containing Itopride Hydrochloride. This document details the degradation pathways, summarizes quantitative data from forced degradation studies, and provides methodologies for the key experiments involved in the identification process.

Introduction to Itopride Hydrochloride and its Stability

Itopride Hydrochloride, chemically known as N-[4-[2-(dimethylamino)ethoxy]benzyl]-3,4-dimethoxybenzamide hydrochloride, is susceptible to degradation under various stress conditions due to the presence of amide and ether linkages in its structure.[1] Understanding the degradation profile of Itopride Hydrochloride is a critical aspect of drug development and is mandated by regulatory bodies worldwide, including the International Conference on Harmonisation (ICH).[2] Forced degradation studies are essential to elucidate the intrinsic stability of the drug molecule, identify potential degradation products, and develop stability-indicating analytical methods.

Summary of Forced Degradation Studies

Forced degradation studies of Itopride Hydrochloride have been conducted under various stress conditions as per ICH guidelines, including acidic, alkaline, oxidative, thermal, and photolytic stress.[1] Itopride Hydrochloride has been found to be labile under acidic, alkaline, and oxidative conditions, while it remains relatively stable under thermal and photolytic stress.[1]

A summary of the quantitative data from these studies is presented in the table below. The studies aimed for a target degradation of 10-20% to allow for the identification of relevant degradation products.[1]

Stress Condition	Reagent/Parameters	Duration	Temperature	Percentage Degradation (%)	Number of Degradation Products
Acid Hydrolysis	1.0 N HCl	4 hours	80°C	15.2	2
Alkaline Hydrolysis	1.0 N NaOH	4 hours	80°C	12.8	2
Oxidative Degradation	15% H₂O₂	4 hours	70°C	18.5	1
Neutral Hydrolysis	Water	12 hours	80°C	No degradation observed	0
Dry Heat	-	168 hours	100°C	No degradation observed	0
Wet Heat	-	168 hours	100°C	No degradation observed	0
Photolytic (Fluorescent)	1.2 million lux hours	-	-	No degradation observed	0
Photolytic (UV)	200 Wh/m²	-	-	No degradation observed	0

Identification and Characterization of Degradation Products

Several degradation products (DP) of Itopride Hydrochloride have been identified and characterized using liquid chromatography coupled with mass spectrometry (LC-MS). The table below summarizes the key degradation products observed under different stress conditions, along with their molecular masses.

Degradation Product	Stress Condition	Molecular Mass (m/z)
DP-II	Acidic, Alkaline Hydrolysis	194
DP-III	Acidic, Alkaline Hydrolysis	182
DP-IV	Acidic, Alkaline Hydrolysis	196
DP-V	Acidic, Alkaline Hydrolysis	182
DP-VI	Acidic, Alkaline Hydrolysis	151
DP-VII	Acidic, Alkaline Hydrolysis	138
DP-VIII	Oxidative Degradation	374

Note: The exact chemical structures and systematic names for all degradation products are not fully elucidated in the publicly available literature. The provided molecular masses are based on LC-MS analysis.

Experimental Protocols

This section provides a detailed methodology for the key experiments involved in the forced degradation and analysis of Itopride Hydrochloride.

Forced Degradation Studies

Objective: To induce the degradation of Itopride Hydrochloride under various stress conditions to generate potential degradation products.

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Itopride Hydrochloride at a concentration of 1 mg/mL in methanol.[1]

• Acid Hydrolysis: To a suitable volume of the stock solution, add an equal volume of 1.0 N Hydrochloric Acid. Heat the mixture at 80°C for 4 hours. After cooling, neutralize the solution with 1.0 N Sodium Hydroxide.[1]

• Alkaline Hydrolysis: To a suitable volume of the stock solution, add an equal volume of 1.0 N Sodium Hydroxide. Heat the mixture at 80°C for 4 hours. After cooling, neutralize the solution with 1.0 N Hydrochloric Acid.[1]

• Oxidative Degradation: To a suitable volume of the stock solution, add an equal volume of 15% Hydrogen Peroxide. Keep the solution at 70°C for 4 hours in the dark.[1]

• Neutral Hydrolysis: Mix a suitable volume of the stock solution with an equal volume of water. Heat the mixture at 80°C for 12 hours.[1]

• Thermal Degradation (Dry Heat): Keep the solid drug substance in a hot air oven at 100°C for 168 hours.[1]

• Thermal Degradation (Wet Heat): Expose the solid drug substance to 100°C with humidity for 168 hours.

• Photolytic Degradation: Expose the solid drug substance to fluorescent light (1.2 million lux hours) and UV light (200 Wh/m²).[1]

Analytical Method for Separation and Identification

Objective: To separate Itopride Hydrochloride from its degradation products and to identify these products using High-Performance Liquid Chromatography (HPLC) coupled with a Photo Diode Array (PDA) detector and a Mass Spectrometer (MS).

Chromatographic Conditions:

• Column: Reversed-phase C18 (250 mm x 4.6 mm, 5 µm particle size)[1]

• Mobile Phase: Methanol and Water (55:45, v/v)[1]

• Flow Rate: 1.0 mL/min[1]

• Detection Wavelength: 215 nm (PDA)[1]

• Mass Spectrometry: Electrospray Ionization (ESI) in positive mode for identification of molecular masses of degradation products.

Visualizations

Proposed Degradation Pathway of Itopride Hydrochloride

The following diagram illustrates the proposed degradation pathway of Itopride Hydrochloride under hydrolytic and oxidative stress conditions. The primary degradation routes involve the hydrolysis of the amide and ether linkages.

Caption: Proposed degradation pathway of Itopride Hydrochloride.

Experimental Workflow for Degradation Product Identification

The following diagram outlines the systematic workflow followed for the identification and characterization of Itopride Hydrochloride degradation products.

Caption: Workflow for Itopride degradation product analysis.

References

• 1. Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Pharmacological Profile of Itopride Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Itopride hydrochloride is a substituted benzamide derivative with potent gastroprokinetic and anti-emetic properties. Chemically designated as N-[4-[2-(Dimethylamino)ethoxy]benzyl]-3,4-dimethoxybenzamide hydrochloride, it is utilized in the management of functional dyspepsia and other gastrointestinal disorders associated with dysmotility.[1] Its efficacy stems from a unique dual mechanism of action that distinguishes it from other prokinetic agents.[1][2] This technical guide provides an in-depth summary of the preclinical pharmacological data that characterize Itopride Hydrochloride, with a focus on its pharmacodynamics, pharmacokinetics, and the experimental methodologies used in its evaluation.

Mechanism of Action

Itopride Hydrochloride enhances gastrointestinal motility through a synergistic dual mechanism: antagonism of dopamine D2 receptors and inhibition of acetylcholinesterase (AChE).[1][3][4]

• Dopamine D2 Receptor Antagonism: Dopamine acts as an inhibitory neurotransmitter in the gastrointestinal tract, suppressing acetylcholine (ACh) release from myenteric motor neurons via D2 receptors.[2][5] By antagonizing these D2 receptors, Itopride removes this inhibitory effect, leading to an increased release of ACh.[5][6] This action is particularly prominent in the upper gastrointestinal tract.[1][7]

• Acetylcholinesterase (AChE) Inhibition: Itopride reversibly inhibits the enzyme AChE, which is responsible for the degradation of acetylcholine in the synaptic cleft.[2][8] This inhibition leads to an accumulation of ACh, prolonging its effect on muscarinic (M3) receptors located on gastrointestinal smooth muscle cells.[5]

The combined result is a significant increase in local acetylcholine concentration and activity, which enhances the amplitude of gastric contractions, increases lower esophageal sphincter (LES) pressure, and accelerates gastric emptying.[1]

Caption: Dual mechanism of action of Itopride Hydrochloride.

Preclinical Pharmacodynamics

The prokinetic and anti-emetic effects of Itopride have been characterized in various in vivo and in vitro preclinical models.

Gastrointestinal Motility

• In Vivo Studies (Conscious Dogs): In conscious dogs equipped with strain gauge force transducers, intraduodenal (i.d.) administration of Itopride at doses of 10 mg/kg or more significantly increased gastric contractile force.[2] The prokinetic threshold dose was found to be 10 mg/kg (i.d.).[2] Itopride also restored gastric motility that was inhibited by dopamine infusion, demonstrating its D2 antagonistic effect in vivo.[2] Furthermore, studies showed Itopride stimulates contractile activity from the stomach through to the colon.

• In Vitro Studies (Guinea Pig): In isolated guinea pig ileum and colon preparations, Itopride demonstrated a stimulatory effect on both peristaltic and segmental motility. It was shown to accelerate the propagation velocity of peristalsis in the ileum and shorten colonic transit time. This effect is mediated by both its AChE inhibitory and dopamine D2 receptor antagonistic properties.

Anti-Emetic Effects

The anti-emetic action of Itopride is mediated through its antagonism of D2 receptors located in the chemoreceptor trigger zone (CTZ) of the medulla oblongata. In preclinical studies, Itopride demonstrated a dose-dependent inhibition of apomorphine-induced vomiting in dogs at oral doses ranging from 10 to 100 mg/kg.[1][2]

Acetylcholinesterase Inhibition

Studies on electric eel AChE and guinea pig gastrointestinal cholinesterase confirmed Itopride's inhibitory action. The inhibition is reversible and of a "mixed" type, though primarily uncompetitive.[8] Itopride shows a preference for AChE over butyrylcholinesterase (BuChE).[8]

Preclinical Pharmacokinetics

The pharmacokinetic profile of Itopride has been evaluated in several animal species.

• Absorption: Itopride is rapidly and almost completely absorbed from the gastrointestinal tract following oral administration.[1]

• Distribution: Itopride is extensively distributed in tissues. In rats, the volume of distribution (Vd) was determined to be 6.1 L/kg.[1] It exhibits approximately 96% plasma protein binding, primarily to albumin.[1] Due to its high polarity, Itopride does not significantly cross the blood-brain barrier, which minimizes the risk of central nervous system side effects.

• Metabolism: The primary metabolic pathway for Itopride is N-oxidation of the tertiary amine N-dimethyl group, which is catalyzed by flavin-containing monooxygenase 3 (FMO3), not the cytochrome P450 system. This results in the formation of an inactive N-oxide metabolite.

• Excretion: Itopride and its metabolites are primarily excreted via the urine.[1]

Data Presentation: Summary Tables

Table 1: Preclinical Pharmacodynamic Parameters of Itopride Hydrochloride

Parameter	Species/System	Value	Reference(s)
Dopamine D2 Receptor Affinity (Ki)	-	Antagonism confirmed in vivo; specific preclinical Ki value not publicly available.	[2]
AChE Inhibition (IC50)	Guinea Pig Gastrointestinal AChE	~0.5 µM	[8]
Prokinetic Effect (Threshold Dose)	Conscious Dog (Gastric Motility)	10 mg/kg, i.d.	[2]
Anti-Emetic Effect (Effective Dose)	Dog (Apomorphine-induced emesis)	10 - 100 mg/kg, p.o.	[1][2]

Table 2: Preclinical Pharmacokinetic Parameters of Itopride Hydrochloride

Parameter	Species	Administration	Value	Reference(s)
Volume of Distribution (Vd)	Rat	-	6.1 L/kg	[1]
Cmax, Tmax, AUC, t1/2	Rat/Dog	Oral	Data not readily available in published literature.	-
Plasma Protein Binding	-	-	~96%	[1]

Key Experimental Protocols

In Vivo Gastrointestinal Motility Assessment (Conscious Dog)

This protocol outlines the measurement of GI motility using chronically implanted strain gauge force transducers.

• Animal Preparation: Beagle dogs are surgically implanted with strain gauge force transducers on the serosal surfaces of the gastric body, antrum, and duodenum to measure circular muscle contractions. Wires from the transducers are passed subcutaneously to the dorsal neck and exteriorized.

• Recovery: Animals are allowed a post-operative recovery period of at least 3 weeks to ensure stable motility patterns.

• Experimental Procedure:

  • Dogs are fasted overnight but allowed free access to water.

  • A standard meal is provided, and the digestive state of motor activity is recorded for a baseline period.

  • Itopride Hydrochloride, dissolved in a suitable vehicle, is administered via an intraduodenal catheter.

  • Contractile activity is continuously recorded using a polygraph system connected to the transducers.

• Data Analysis: The contractile force is quantified by measuring the area under the contraction curve. The motility index (MI) is calculated and compared between baseline and post-drug administration periods.

Caption: Experimental workflow for in vivo GI motility studies in dogs.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman Method)

This colorimetric assay quantifies AChE activity and its inhibition.

• Principle: AChE hydrolyzes the substrate acetylthiocholine (ATCI) to thiocholine. Thiocholine reacts with 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce 5-thio-2-nitrobenzoate (TNB), a yellow-colored anion that is quantified spectrophotometrically at 412 nm.

• Reagents:

  • Phosphate buffer (0.1 M, pH 8.0)

  • AChE enzyme solution (e.g., from electric eel)

  • DTNB solution (10 mM)

  • ATCI solution (14 mM)

  • Itopride Hydrochloride solutions at various concentrations.

• Procedure (96-well plate format):

  • To each well, add 140 µL of phosphate buffer, 10 µL of AChE solution, and 10 µL of the Itopride solution (or vehicle for control).

  • Incubate the plate for 10-15 minutes at 25°C.

  • Add 10 µL of DTNB to the mixture.

  • Initiate the reaction by adding 10 µL of ATCI.

  • Measure the absorbance at 412 nm at regular intervals using a microplate reader.

• Data Analysis: The rate of reaction (change in absorbance over time) is calculated. The percentage of inhibition is determined using the formula: % Inhibition = [(Rate_control - Rate_inhibitor) / Rate_control] * 100. The IC50 value is calculated by plotting percent inhibition against the logarithm of the inhibitor concentration.

Dopamine D2 Receptor Binding Assay (Representative Protocol)

This protocol describes a typical radioligand binding assay to determine the affinity of a compound for D2 receptors.

• Principle: The assay measures the ability of a test compound (Itopride) to compete with a radiolabeled ligand (e.g., [³H]-Spiperone or [³H]-Raclopride) for binding to D2 receptors in a tissue or cell membrane preparation.

• Materials:

  • Membrane preparation from cells expressing human D2 receptors (e.g., CHO cells) or from rat striatum.

  • Radioligand (e.g., [³H]-Spiperone).

  • Incubation buffer (e.g., Tris-HCl with ions like MgCl₂, CaCl₂).

  • Non-specific binding agent (e.g., Haloperidol at a high concentration).

  • Itopride Hydrochloride solutions at various concentrations.

• Procedure:

  • In assay tubes, combine the membrane preparation, radioligand, and either buffer (for total binding), non-specific agent (for non-specific binding), or Itopride solution (for competition).

  • Incubate the mixture (e.g., 60 minutes at room temperature) to allow binding to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This separates bound from free radioligand.

  • Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.

  • Place filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Specific binding is calculated as Total Binding - Non-specific Binding. The data are analyzed using non-linear regression to determine the IC50 value of Itopride. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Caption: Logical relationship of Itopride's pharmacological effects.

References

• 1. verification.fda.gov.ph [verification.fda.gov.ph]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Applying pharmacokinetics to veterinary clinical practice. | Semantic Scholar [semanticscholar.org]
• 5. selleckchem.com [selleckchem.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. researchgate.net [researchgate.net]
• 8. High affinity dopamine D2 receptor radioligands. 2. [125I]epidepride, a potent and specific radioligand for the characterization of striatal and extrastriatal dopamine D2 receptors [inis.iaea.org]

Acetylcholinesterase Inhibitory Activity of Itopride Hydrochloride: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Introduction

Itopride Hydrochloride is a prokinetic agent with a dual mechanism of action, making it a subject of significant interest in gastroenterology and pharmacology.[1][2][3] One of its primary functions is the inhibition of the enzyme acetylcholinesterase (AChE).[1][2][4] This inhibition leads to an increase in the concentration of the neurotransmitter acetylcholine (ACh) in the gastrointestinal (GI) tract, thereby enhancing GI motility and addressing symptoms of functional dyspepsia and other motility disorders.[3][5][6] This technical guide provides an in-depth overview of the acetylcholinesterase inhibitory activity of Itopride Hydrochloride, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying mechanisms.

Quantitative Data on Acetylcholinesterase Inhibition

The inhibitory potency of Itopride Hydrochloride against acetylcholinesterase has been quantified in several studies. The half-maximal inhibitory concentration (IC50) is a key parameter used to express the effectiveness of a compound in inhibiting a specific biological or biochemical function.

Parameter	Value	Enzyme Source	Notes	Reference
IC50	2.04 ± 0.27 µM	Electric Eel Acetylcholinesterase (AChE)	Itopride was found to be a potent inhibitor of AChE.	[1][4]
IC50	~0.5 µM	Guinea Pig Gastrointestinal Cholinesterase (ChE)	Inhibition was measured in the presence of a selective butyrylcholinesterase (BuChE) inhibitor.	[1][4]
Selectivity	~100-fold higher for AChE over BuChE	Electric Eel AChE vs. Horse Serum BuChE	Demonstrates a preferential inhibition of acetylcholinesterase.	[1][4]

Kinetic Analysis:

Studies utilizing double reciprocal plots have indicated that Itopride Hydrochloride exhibits a "mixed" type of inhibition against acetylcholinesterase.[1][4] This suggests that the inhibitor can bind to both the free enzyme and the enzyme-substrate complex, affecting both the Michaelis constant (Km) and the maximum reaction velocity (Vmax).[1][4] The inhibition by Itopride has also been characterized as reversible .[1][4]

Signaling Pathway of Acetylcholinesterase Inhibition by Itopride in the Gastrointestinal Tract

Itopride's prokinetic effects stem from its ability to increase acetylcholine levels in the neuromuscular junction of the gastrointestinal smooth muscle. The following diagram illustrates the signaling pathway.

Mechanism of Action of Itopride Hydrochloride.

Experimental Protocols

The determination of the acetylcholinesterase inhibitory activity of Itopride Hydrochloride is typically performed using a modified version of the Ellman's method.[7] This colorimetric assay is a widely accepted standard for measuring AChE activity.[8]

Principle of the Assay:

The assay measures the activity of AChE by quantifying the hydrolysis of acetylthiocholine (ATCh) to thiocholine. The produced thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to generate a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be measured spectrophotometrically at 412 nm.[7] The rate of color formation is directly proportional to the AChE activity.

Materials:

• Acetylcholinesterase (e.g., from electric eel)

• Itopride Hydrochloride

• Acetylthiocholine iodide (ATCh)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (e.g., 0.1 M, pH 8.0)

• 96-well microplate

• Microplate reader

Procedure for IC50 Determination:

• Preparation of Reagents:

  • Prepare a stock solution of Itopride Hydrochloride in a suitable solvent (e.g., phosphate buffer or DMSO) and create a series of dilutions to be tested.

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a solution of ATCh in phosphate buffer.

  • Prepare a solution of DTNB in phosphate buffer.

• Assay in 96-Well Plate:

  • To each well, add:

    • Phosphate buffer

    • AChE solution

    • Varying concentrations of Itopride Hydrochloride solution (or vehicle for control wells).

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction:

  • Add the ATCh solution to each well to start the enzymatic reaction.

• Color Development and Measurement:

  • Immediately after adding ATCh, add the DTNB solution to each well.

  • Measure the absorbance at 412 nm at regular intervals using a microplate reader to monitor the formation of the yellow product.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of Itopride Hydrochloride.

  • Determine the percentage of inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • The IC50 value is the concentration of Itopride Hydrochloride that causes 50% inhibition of AChE activity, determined by fitting the data to a suitable dose-response curve.

Experimental Workflow

The following diagram outlines a typical experimental workflow for determining the acetylcholinesterase inhibitory activity of a compound like Itopride Hydrochloride.

AChE Inhibition Assay Workflow.

Conclusion

Itopride Hydrochloride is a potent, reversible, and mixed-type inhibitor of acetylcholinesterase.[1][4] This inhibitory activity is a cornerstone of its prokinetic efficacy, leading to increased acetylcholine levels and enhanced gastrointestinal motility.[3][5][6] The quantitative data and experimental methodologies outlined in this whitepaper provide a comprehensive technical foundation for researchers and drug development professionals working with this compound and in the broader field of gastrointestinal motility disorders.

References

• 1. Characterization of acetylcholinesterase-inhibition by itopride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An In-depth Analysis of itopride hydrochloride's R&D Progress and Mechanism of Action on Drug Target [synapse.patsnap.com]
• 3. jkscience.org [jkscience.org]
• 4. researchgate.net [researchgate.net]
• 5. pharmatutor.org [pharmatutor.org]
• 6. emjreviews.com [emjreviews.com]
• 7. How do I screen for acetylcholinesterase activity? | AAT Bioquest [aatbio.com]
• 8. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]

Itopride Hydrochloride: A Technical Guide to Physicochemical Properties and Salt Form Selection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Itopride is a prokinetic agent with a dual mechanism of action, functioning as both a dopamine D2 receptor antagonist and an acetylcholinesterase (AChE) inhibitor.[1][2] This unique combination of activities enhances gastrointestinal motility, making it an effective treatment for functional dyspepsia and other gastrointestinal disorders characterized by delayed gastric emptying.[3][4] The therapeutic efficacy and manufacturability of an active pharmaceutical ingredient (API) are intrinsically linked to its physicochemical properties. For Itopride, the selection of the hydrochloride salt form is a critical decision in its development, profoundly influencing key characteristics such as solubility, stability, and bioavailability.

This technical guide provides an in-depth analysis of the essential physicochemical properties of Itopride Hydrochloride. It details the experimental protocols for their determination, discusses the rationale behind the selection of the hydrochloride salt, and visually represents key processes and mechanisms to support drug development professionals in their research.

Physicochemical Properties of Itopride Hydrochloride

A thorough understanding of the physicochemical properties of an API is fundamental to formulation development, quality control, and ensuring consistent clinical performance. The key properties of Itopride Hydrochloride are summarized below.

Data Presentation: Summary of Physicochemical Properties

Property	Value	Reference(s)
Chemical Name	N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4-dimethoxybenzamide;hydrochloride	[5]
Molecular Formula	C₂₀H₂₆N₂O₄ · HCl	[6]
Molecular Weight	394.89 g/mol	[4][6]
Appearance	White to off-white or pale yellowish-white crystalline powder	[4][5]
Melting Point	191-198 °C	[4][5]
pKa (Strongest Basic)	8.77 (Predicted)	[7]
UV λmax	258 nm (in Methanol)	[8]
pH (in solution)	4.0 - 5.0	[4]
Solubility
Water	Very soluble / Soluble (78 mg/mL at 25°C)	[4][8][9]
Methanol	Freely soluble / Soluble	[4][8]
Ethanol	Sparingly soluble (38 mg/mL at 25°C)	[4][9]
Glacial Acetic Acid	Freely soluble	[4]
DMSO	Soluble (78 mg/mL at 25°C)	[9]
Acetic Anhydride	Practically insoluble	[4]
Ether	Practically insoluble	[4]

Salt Form Selection: The Rationale for Hydrochloride

The selection of an appropriate salt form for an API is a critical step in drug development, aimed at optimizing the drug's physical and chemical properties to ensure safety, efficacy, and manufacturability. Itopride is a basic compound, owing to its tertiary amine (dimethylamino) group, which can be protonated to form a salt. The choice of Itopride Hydrochloride is deliberate and offers several key advantages.[10]

Key Advantages of the Hydrochloride Salt Form:

• Enhanced Aqueous Solubility: The primary reason for forming a salt of a basic drug is often to improve its solubility in water. The hydrochloride salt of Itopride is significantly more water-soluble than its free base form.[10][11] This high water solubility is crucial for a drug intended for oral administration, as it facilitates dissolution in the gastrointestinal tract, a prerequisite for absorption and achieving therapeutic bioavailability.[12]

• Improved Stability: Hydrochloride salts are generally crystalline and exhibit greater physical and chemical stability compared to their corresponding free bases.[10][13] This stability simplifies handling during manufacturing, extends shelf-life, and ensures consistent potency of the final drug product.

• Ease of Purification and Handling: The crystalline nature of hydrochloride salts makes them easier to purify through recrystallization, allowing for a high-purity API.[12] As solids, they are also easier to handle, weigh, and process into various dosage forms, such as tablets, compared to free bases which can be oily or amorphous.[14]

• Favorable pH Profile: The hydrochloride salt provides a pH of 4.0-5.0 in solution, which can contribute to the stability of the drug in formulations.[4]

Caption: Logical workflow for the selection of Itopride Hydrochloride salt form.

Experimental Protocols

The accurate determination of physicochemical properties relies on standardized and validated experimental methods. Below are detailed protocols for key analyses relevant to Itopride Hydrochloride.

Melting Point Determination (Capillary Method - USP <741>)

This method determines the temperature range over which the crystalline solid transitions to a liquid.

• Apparatus: A calibrated melting point apparatus consisting of a heating block, a temperature control unit, a thermometer or digital sensor, and a capillary tube holder.[15]

• Sample Preparation: A small quantity of finely powdered, dry Itopride Hydrochloride is packed into a capillary tube (typically 0.8-1.2 mm internal diameter) to a height of 2.5-3.5 mm.[15]

• Procedure:

  • The heating block is pre-heated to a temperature approximately 5-10°C below the expected melting point of Itopride Hydrochloride.[15]

  • The capillary tube is inserted into the apparatus.

  • The temperature is increased at a controlled rate, typically 1°C per minute.[15]

  • The "onset" temperature (the point at which the substance begins to collapse or liquefy) and the "clear point" temperature (the point at which the substance is completely melted) are recorded. This range is the melting range.[15]

Equilibrium Solubility Determination (Shake-Flask Method)

This is the gold standard method for determining the thermodynamic solubility of a compound.

• Apparatus: A constant temperature orbital shaker or water bath, vials with screw caps, analytical balance, filtration device (e.g., syringe filters), and a quantitative analysis system (e.g., HPLC-UV).

• Procedure:

  • An excess amount of Itopride Hydrochloride solid is added to a vial containing a known volume of the solvent (e.g., water, buffer of a specific pH). The presence of undissolved solid is essential to ensure saturation.

  • The vial is sealed and placed in the shaker, maintained at a constant temperature (e.g., 25°C or 37°C).

  • The mixture is agitated for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached between the solid and the solution.

  • After equilibration, the suspension is allowed to settle. An aliquot of the supernatant is carefully withdrawn and immediately filtered to remove all undissolved solids.

  • The concentration of Itopride Hydrochloride in the clear filtrate is determined using a validated analytical method, such as HPLC-UV. This concentration represents the equilibrium solubility.

pKa Determination (Potentiometric Titration)

This method determines the acid dissociation constant by measuring pH changes during titration.

• Apparatus: A calibrated potentiometer with a pH electrode, a magnetic stirrer, and a burette for precise addition of titrant.[6][7]

• Procedure:

  • A precise amount of Itopride Hydrochloride is dissolved in a suitable solvent (e.g., water or a water/co-solvent mixture). A constant ionic strength is maintained using an inert salt like KCl.[7]

  • The solution is placed in a vessel on the magnetic stirrer, and the pH electrode is immersed.

  • For Itopride (a basic compound's salt), the solution is titrated with a standardized strong base (e.g., 0.1 M NaOH).[6][7]

  • The pH of the solution is recorded after each incremental addition of the titrant.

  • A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the pH at the half-equivalence point, which corresponds to the inflection point of the curve.

Caption: General experimental workflow for API physicochemical characterization.

Stability Profile

Forced degradation studies are essential to understand the intrinsic stability of an API and to develop stability-indicating analytical methods. As per ICH guidelines, these studies expose the drug to harsh conditions to identify potential degradation products.

Studies on Itopride Hydrochloride have shown the following stability profile:

• Susceptible to Degradation: The molecule is susceptible to degradation under hydrolytic (acidic and alkaline) and oxidative stress conditions. The benzamide, amide, and ether linkages in its structure are prone to cleavage under these conditions.[8]

• Stable Conditions: Itopride Hydrochloride is reported to be stable under photolytic (light) and thermal (heat) stress, with no significant degradation observed under these conditions.

A typical forced degradation study protocol involves:

• Acid/Base Hydrolysis: Refluxing the drug in acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH) solutions.[11]

• Oxidation: Treating the drug with an oxidizing agent, such as hydrogen peroxide (e.g., 3% H₂O₂).

• Thermal Stress: Exposing the solid drug to dry heat (e.g., 60-80°C).[2]

• Photostability: Exposing the drug to a combination of UV and visible light, as specified by ICH Q1B guidelines (minimum 1.2 million lux hours and 200 watt-hours/m²).

Mechanism of Action

Itopride enhances gastrointestinal motility through a synergistic dual mechanism.

• Dopamine D2 Receptor Antagonism: Dopamine acts as an inhibitory neurotransmitter in the gastrointestinal tract by binding to D2 receptors on myenteric motor neurons, which suppresses acetylcholine (ACh) release. Itopride blocks these D2 receptors, thereby removing this inhibitory effect and promoting the release of ACh.[1]

• Acetylcholinesterase (AChE) Inhibition: Itopride also inhibits the AChE enzyme, which is responsible for the breakdown of ACh in the synaptic cleft. This inhibition leads to a further increase in the local concentration of ACh.[3]

The resulting elevated levels of acetylcholine enhance the contraction of smooth muscle in the gut wall, leading to increased gastric motility, accelerated gastric emptying, and improved gastroduodenal coordination.[1][4]

Caption: Dual mechanism of action of Itopride Hydrochloride.

Conclusion

The physicochemical properties of Itopride Hydrochloride, particularly its high water solubility and stability, are direct consequences of its selection as a hydrochloride salt. This form optimizes the API for oral administration and robust manufacturing. A comprehensive understanding of its melting point, pKa, solubility profile, and stability is crucial for developing formulations that are safe, effective, and consistent. The detailed experimental protocols and logical workflows presented in this guide serve as a valuable resource for researchers and developers working with Itopride Hydrochloride and other similar APIs, facilitating a science-driven approach to pharmaceutical development.

References

• 1. Itopride | C20H26N2O4 | CID 3792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. verification.fda.gov.ph [verification.fda.gov.ph]
• 5. Itopride Hydrochloride - LKT Labs [lktlabs.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. pharmatutor.org [pharmatutor.org]
• 9. selleckchem.com [selleckchem.com]
• 10. semanticscholar.org [semanticscholar.org]
• 11. tsijournals.com [tsijournals.com]
• 12. Chromatographic determination of itopride hydrochloride in the presence of its degradation products | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 13. ijpsm.com [ijpsm.com]
• 14. Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Dissolution Testing of Itopride Hydrochloride Tablets

This document provides detailed application notes and standardized protocols for the in vitro dissolution testing of Itopride Hydrochloride tablets. The methodologies outlined are compiled from non-pharmacopoeial monographs and scientific literature, covering both immediate-release and sustained-release formulations. These protocols are intended for researchers, scientists, and drug development professionals to ensure consistent and reproducible dissolution testing.

Introduction

Itopride Hydrochloride is a prokinetic agent used for the treatment of gastrointestinal symptoms. Dissolution testing is a critical quality control parameter that ensures batch-to-batch consistency and can provide insights into the in vivo performance of the drug product. The following sections detail the equipment, reagents, and procedures for testing Itopride Hydrochloride tablets.

Data Presentation: Dissolution Parameters

The following tables summarize the common dissolution conditions for both immediate and sustained-release Itopride Hydrochloride tablets based on published methods.

Table 1: Dissolution Parameters for Immediate-Release Itopride Hydrochloride Tablets

Parameter	Condition
Apparatus	USP Apparatus 1 (Basket) or USP Apparatus 2 (Paddle)
Dissolution Medium	900 mL of water or 0.1 N HCl
Agitation Speed	50 rpm
Temperature	37 ± 0.5 °C
Sampling Time	45 minutes
Acceptance Criteria	Not less than 70% of the labeled amount of Itopride HCl is dissolved in 45 minutes[1].

Table 2: Dissolution Parameters for Sustained-Release Itopride Hydrochloride Tablets

Parameter	Condition 1	Condition 2
Apparatus	USP Apparatus 2 (Paddle)	USP Apparatus 1 (Basket)
Dissolution Medium	900 mL of 0.1 N HCl[2]	900 mL of simulated gastric fluid (pH 1.2) for 2 hours, followed by simulated intestinal fluid (pH 6.8)[3]
Agitation Speed	75 rpm	50 rpm[3]
Temperature	37 ± 0.5 °C	37 ± 0.5 °C[3]
Sampling Times	2, 4, 8, 12, 16, and 20 hours	Multiple time points up to 12 or 24 hours[3]
Acceptance Criteria	Varies based on the specific formulation and release profile.	Varies based on the specific formulation and release profile.

Experimental Protocols

The following are detailed protocols for the dissolution testing of Itopride Hydrochloride tablets.

Protocol for Immediate-Release Tablets

Objective: To determine the dissolution rate of immediate-release Itopride Hydrochloride tablets.

Materials:

• Itopride Hydrochloride tablets

• Itopride Hydrochloride Reference Standard (RS)

• Deionized water or 0.1 N Hydrochloric acid

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• UV-Vis Spectrophotometer or HPLC system

Procedure:

• Preparation of Dissolution Medium: Prepare 900 mL of either deionized water or 0.1 N HCl per dissolution vessel. Degas the medium before use.

• Apparatus Setup: Set up the dissolution apparatus (USP Apparatus 1 or 2) and equilibrate the dissolution medium to 37 ± 0.5 °C.

• Standard Solution Preparation: Accurately weigh a suitable amount of Itopride Hydrochloride RS and prepare a standard solution of known concentration in the dissolution medium.

• Dissolution Test:

  • Place one tablet in each of the six dissolution vessels.

  • Start the apparatus at the specified speed (50 rpm).

  • After 45 minutes, withdraw a sample from each vessel. Filter the samples through a 0.45 µm syringe filter.

• Sample Analysis (UV Method):

  • Measure the absorbance of the filtered sample and the standard solution at approximately 258 nm[4] using the dissolution medium as a blank.

  • Calculate the percentage of Itopride HCl dissolved.

Protocol for Sustained-Release Tablets

Objective: To determine the dissolution profile of sustained-release Itopride Hydrochloride tablets.

Materials:

• Itopride Hydrochloride sustained-release tablets

• Itopride Hydrochloride Reference Standard (RS)

• 0.1 N Hydrochloric acid

• Phosphate buffer (pH 6.8)

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• HPLC system

Procedure:

• Preparation of Dissolution Media: Prepare 900 mL of 0.1 N HCl and phosphate buffer (pH 6.8) per dissolution vessel. Degas the media before use.

• Apparatus Setup: Set up the dissolution apparatus (USP Apparatus 2) and equilibrate the 0.1 N HCl to 37 ± 0.5 °C.

• Standard Solution Preparation: Prepare a standard stock solution of Itopride Hydrochloride RS in the dissolution medium. Prepare working standards by diluting the stock solution to concentrations bracketing the expected sample concentrations at each time point.

• Dissolution Test:

  • Place one tablet in each of the six dissolution vessels containing 0.1 N HCl.

  • Start the apparatus at the specified speed (e.g., 75 rpm).

  • Withdraw samples at the specified time points (e.g., 2, 4, 8, 12, 16, and 20 hours).

  • After each sampling, replace the withdrawn volume with fresh, pre-warmed dissolution medium.

  • For a two-stage dissolution, after the initial time in acid, the medium can be changed to phosphate buffer (pH 6.8).

• Sample Analysis (HPLC Method):

  • Filter the samples through a 0.45 µm syringe filter.

  • Analyze the samples and standards using a validated HPLC method. A typical method is described in Table 3.

  • Calculate the cumulative percentage of Itopride HCl dissolved at each time point.

Table 3: Example HPLC Method for Analysis of Dissolution Samples

Parameter	Condition
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)[5]
Mobile Phase	10mM Phosphate buffer (pH 3.0, adjusted with triethylamine) : Acetonitrile (50:50 v/v)[5]
Flow Rate	1.0 mL/min[5]
Detection Wavelength	235 nm[5] or 258 nm[1]
Injection Volume	20 µL
Column Temperature	Ambient

Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the dissolution testing of Itopride Hydrochloride tablets.

Caption: Experimental workflow for in vitro dissolution testing of Itopride HCl tablets.

Caption: Logical relationships in Itopride HCl tablet dissolution testing.

References

• 1. scribd.com [scribd.com]
• 2. ejst.uniwa.gr [ejst.uniwa.gr]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: Quantification of Itopride Hydrochloride in Human Plasma using LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the sensitive and selective quantification of Itopride Hydrochloride in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described method employs a simple liquid-liquid extraction (LLE) procedure for sample preparation and utilizes Multiple Reaction Monitoring (MRM) for accurate quantification. This method is suitable for pharmacokinetic studies, bioequivalence studies, and therapeutic drug monitoring of Itopride.

Introduction

Itopride Hydrochloride is a gastroprokinetic agent that enhances gastrointestinal motility.[1][2] It is prescribed for the treatment of various gastrointestinal disorders, including functional dyspepsia and chronic gastritis.[1][3] Accurate and reliable quantification of Itopride in biological matrices is crucial for pharmacokinetic and bioequivalence studies.[4][5] This application note details a robust LC-MS/MS method for the determination of Itopride Hydrochloride in human plasma.

Experimental Workflow

The overall experimental workflow for the quantification of Itopride Hydrochloride in human plasma is depicted below.

Caption: Experimental workflow for Itopride quantification.

Materials and Methods

Chemicals and Reagents

• Itopride Hydrochloride (Reference Standard)

• Internal Standard (e.g., Sulpiride or Pantoprazole)[3][4]

• Methanol (HPLC Grade)[4][5]

• Acetonitrile (HPLC Grade)[6]

• Water (HPLC Grade)

• Formic Acid (AR Grade)[3]

• Ammonium Acetate (AR Grade)[4][5]

• Butyl Acetate (AR Grade)[4][5]

• Ethyl Acetate (AR Grade)[3]

• Human Plasma (Blank)

Instrumentation

• Liquid Chromatograph (LC) system capable of binary gradient elution.

• Tandem Mass Spectrometer (MS/MS) with an Electrospray Ionization (ESI) source.[3][4]

Experimental Protocols

Standard and Sample Preparation

Stock and Working Solutions:

• Prepare a stock solution of Itopride Hydrochloride (e.g., 1 mg/mL) in methanol.[7]

• Prepare a stock solution of the Internal Standard (IS) in methanol.

• Prepare working standard solutions by serial dilution of the stock solution with the mobile phase to create calibration standards.[7]

Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of human plasma in a microcentrifuge tube, add 50 µL of the IS working solution.

• Add 1 mL of butyl acetate or ethyl acetate.[3][4]

• Vortex the mixture for 10-15 minutes.[8]

• Centrifuge at high speed (e.g., 10,000 rpm) for 5-10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100-200 µL of the mobile phase.

• Inject an aliquot (e.g., 10 µL) into the LC-MS/MS system.[9]

LC-MS/MS Conditions

The following are representative LC-MS/MS conditions. Method optimization is recommended for specific instrumentation.

Liquid Chromatography:

Parameter	Condition 1	Condition 2
Column	YMC C18, 5 µm[4][5]	Phenomenex Luna C18 (150 mm × 2.0 mm, 5 μm)[6]
Mobile Phase	A: 1 mM Ammonium Acetate (pH 4.0)[4][5]B: Methanol[4][5]	A: 0.1% Formic Acid + 10 mmol Ammonium Formate in Water[6]B: Acetonitrile[6]
Gradient/Isocratic	Isocratic (20:80, v/v)[4][5]	Isocratic (40:60, v/v)[6]
Flow Rate	Not specified	0.2 mL/min[6]
Column Temperature	Ambient	40 °C[6]
Injection Volume	Not specified	Not specified

Mass Spectrometry:

Parameter	Setting
Ion Source	Electrospray Ionization (ESI), Positive Mode[4][6]
Scan Type	Multiple Reaction Monitoring (MRM)[3][4]
MRM Transitions	Itopride: m/z 359.5 → 166.1[4][5], m/z 359.1 → 72.3[3], m/z 359.9 → 71.9[6]Sulpiride (IS): m/z 342.3 → 111.6[4][5]Pantoprazole (IS): m/z 384.1 → 138.1[3]
Ion Spray Voltage	Optimized for specific instrument
Source Temperature	Optimized for specific instrument

Quantitative Data Summary

The following tables summarize the quantitative performance of published LC-MS/MS methods for Itopride Hydrochloride.

Table 1: Linearity and Sensitivity

Linearity Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)	Reference
0.5 - 1000	0.5	0.9999	[4][5]
3.33 - 500	3.33	Not specified	[3]
14.0 - 1000	14.0	Not specified	[6]

Table 2: Accuracy and Precision

Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Accuracy (%)	Reference
Not specified	5.17 - 9.50	2.31 - 3.68	≥ 96.91	≥ 97.81	[6]

Table 3: Recovery

Analyte	Extraction Method	Recovery (%)	Reference
Itopride	LLE with Butyl Acetate	> 66.04	[6]
Itopride	LLE with Ethyl Acetate	Not specified	[3]

Itopride Fragmentation Pathway

The fragmentation of the protonated Itopride molecule ([M+H]⁺) in the mass spectrometer is essential for selecting specific MRM transitions.

Caption: Proposed fragmentation of Itopride.

Conclusion

The LC-MS/MS method described provides a reliable and sensitive approach for the quantification of Itopride Hydrochloride in human plasma. The simple sample preparation and high selectivity of the MS/MS detection make this method well-suited for high-throughput analysis in clinical and research settings. The provided protocols and data can serve as a valuable starting point for researchers and drug development professionals.

References

• 1. A Simple RP-HPLC Method for Quantitation of Itopride HCl in Tablet Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmatutor.org [pharmatutor.org]
• 3. researchgate.net [researchgate.net]
• 4. Determination of itopride in human plasma by liquid chromatography coupled to tandem mass spectrometric detection: application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. khu.elsevierpure.com [khu.elsevierpure.com]
• 6. researchgate.net [researchgate.net]
• 7. ijpsonline.com [ijpsonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Testing of Itopride Hydrochloride in Animal Models of Gastroparesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gastroparesis is a debilitating disorder characterized by delayed gastric emptying of solid food in the absence of mechanical obstruction. This condition can lead to symptoms such as nausea, vomiting, early satiety, bloating, and abdominal pain. The development of effective prokinetic agents is a key focus in gastroenterological research. Itopride Hydrochloride is a prokinetic agent with a dual mechanism of action, making it a promising candidate for the treatment of gastroparesis.[1][2] It acts as a dopamine D2 receptor antagonist and an acetylcholinesterase (AChE) inhibitor.[1][2][3] This dual action increases acetylcholine concentrations in the gastrointestinal tract, leading to enhanced gastric motility and accelerated gastric emptying.[1][3]

These application notes provide detailed protocols for inducing gastroparesis in animal models and for the subsequent in vivo evaluation of Itopride Hydrochloride's efficacy. The protocols are designed to be reproducible and to provide a framework for preclinical assessment of this and other prokinetic agents.

Mechanism of Action of Itopride Hydrochloride

Itopride Hydrochloride enhances gastrointestinal motility through a synergistic dual mechanism:

• Dopamine D2 Receptor Antagonism: Dopamine has an inhibitory effect on gastrointestinal motility by binding to D2 receptors. Itopride blocks these receptors, preventing dopamine's inhibitory action and thereby promoting gastric motility.[1]

• Acetylcholinesterase (AChE) Inhibition: Itopride inhibits the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine.[1][2] This leads to an increased concentration of acetylcholine at the neuromuscular junction in the gut wall.

The elevated acetylcholine levels stimulate muscarinic receptors on smooth muscle cells, enhancing contractility and promoting peristalsis, which accelerates gastric emptying.[1]

Itopride Hydrochloride's dual mechanism of action.

Animal Models of Gastroparesis

The selection of an appropriate animal model is critical for the preclinical evaluation of prokinetic agents. Several models have been developed to mimic the delayed gastric emptying seen in human gastroparesis.

Diabetic Gastroparesis Model (Streptozotocin-Induced)

Diabetic gastroparesis is a common complication of diabetes. This model is induced by the administration of streptozotocin (STZ), a chemical that is toxic to the insulin-producing beta cells of the pancreas.

Experimental Protocol:

• Animals: Male Wistar or Sprague-Dawley rats (200-250 g).

• Induction:

  • Fast the rats overnight but allow free access to water.

  • Prepare a fresh solution of streptozotocin (STZ) in cold 0.1 M citrate buffer (pH 4.5).

  • Administer a single intraperitoneal (i.p.) injection of STZ at a dose of 50-65 mg/kg body weight.

  • Provide the animals with 5% sucrose solution for the first 24 hours post-injection to prevent hypoglycemic shock.

  • Monitor blood glucose levels 48-72 hours after STZ injection. Animals with fasting blood glucose levels above 250 mg/dL are considered diabetic.

  • Gastroparesis typically develops over 4-8 weeks. Confirmation of delayed gastric emptying should be performed before initiating drug testing.

Pharmacologically-Induced Gastroparesis Models

These models utilize pharmacological agents to induce a temporary delay in gastric emptying, which is useful for acute screening of prokinetic drugs.

Atropine is a muscarinic receptor antagonist that inhibits gastrointestinal motility.

Experimental Protocol:

• Animals: Male Wistar or Sprague-Dawley rats (200-250 g).

• Induction:

  • Fast the rats for 18-24 hours with free access to water.

  • Administer atropine sulfate subcutaneously (s.c.) or intraperitoneally (i.p.) at a dose of 0.1-1 mg/kg body weight.[3][4]

  • The test meal for gastric emptying measurement should be administered 30 minutes after atropine injection.

Cisplatin, a chemotherapeutic agent, is known to cause gastrointestinal side effects, including delayed gastric emptying.[5]

Experimental Protocol:

• Animals: Male Wistar rats or mice.

• Induction:

  • Administer a single intraperitoneal (i.p.) injection of cisplatin at a dose of 5-10 mg/kg body weight.[5]

  • Delayed gastric emptying is typically observed within 24-72 hours post-injection.

In Vivo Testing of Itopride Hydrochloride

The following protocols describe the administration of Itopride Hydrochloride and the subsequent measurement of gastric emptying in the established gastroparesis models.

Experimental Workflow

General workflow for in vivo testing of Itopride HCl.

Drug Preparation and Administration

• Preparation: Prepare a solution of Itopride Hydrochloride in sterile saline or distilled water.

• Dosage: A dose of 100 mg/kg (s.c.) has been shown to be effective in enhancing gastric antral motility in rats.[6] Dose-response studies may be necessary to determine the optimal dose for a specific model.

• Administration: Administer the prepared solution via oral gavage (p.o.) or subcutaneous (s.c.) injection 30-60 minutes before the administration of the test meal.

Measurement of Gastric Emptying (Phenol Red Meal Assay)

This is a widely used and reliable method for quantifying gastric emptying in rodents.

Protocol:

• Test Meal Preparation: Prepare a 1.5% methylcellulose solution containing 0.05% phenol red as a non-absorbable marker.

• Administration: Administer 1.5 mL of the phenol red meal to each rat via oral gavage.

• Euthanasia and Sample Collection: At a predetermined time point (e.g., 20 minutes) after the test meal administration, euthanize the animals by cervical dislocation.

• Immediately clamp the pylorus and cardia of the stomach and carefully dissect it out.

• Phenol Red Extraction:

  • Homogenize the entire stomach in 100 mL of 0.1 N NaOH.

  • Allow the homogenate to settle for 1 hour at room temperature.

  • To 5 mL of the supernatant, add 0.5 mL of 20% trichloroacetic acid (w/v) to precipitate proteins.

  • Centrifuge at 3000 rpm for 20 minutes.

  • To 4 mL of the resulting supernatant, add 4 mL of 0.5 N NaOH.

• Spectrophotometry: Measure the absorbance of the final solution at 560 nm.

• Calculation:

  • To determine the total amount of phenol red administered, a group of rats is sacrificed immediately after receiving the test meal, and the above procedure is followed. The average absorbance from this group serves as the baseline (0% emptying).

  • Gastric emptying (%) is calculated using the following formula: Gastric Emptying (%) = (1 - [Absorbance of test group / Average absorbance of 0-minute group]) x 100

Data Presentation

The following tables present illustrative data on the effect of Itopride Hydrochloride on gastric emptying in different animal models of gastroparesis. This data is based on the expected outcomes from the literature and should be replaced with actual experimental results.

Table 1: Effect of Itopride Hydrochloride on Gastric Emptying in a Diabetic Gastroparesis Rat Model

Treatment Group	N	Gastric Emptying (%) at 20 min (Mean ± SEM)
Normal Control	8	85.2 ± 3.5
Diabetic Control (Vehicle)	8	45.8 ± 4.2
Itopride HCl (50 mg/kg, p.o.)	8	65.1 ± 3.9*
Itopride HCl (100 mg/kg, p.o.)	8	78.5 ± 4.1**

*p < 0.05, **p < 0.01 compared to Diabetic Control.

Table 2: Effect of Itopride Hydrochloride on Gastric Emptying in an Atropine-Induced Delayed Gastric Emptying Rat Model

Treatment Group	N	Gastric Emptying (%) at 20 min (Mean ± SEM)
Saline Control	8	82.4 ± 3.1
Atropine (1 mg/kg) + Vehicle	8	38.2 ± 3.8
Atropine (1 mg/kg) + Itopride HCl (100 mg/kg, s.c.)	8	71.6 ± 4.5**

**p < 0.01 compared to Atropine + Vehicle group.

Conclusion

The provided protocols offer a comprehensive guide for the in vivo evaluation of Itopride Hydrochloride in established animal models of gastroparesis. The dual mechanism of action of Itopride makes it a compelling therapeutic candidate, and its efficacy can be robustly assessed using the described methodologies. Consistent and reproducible data from these preclinical models are essential for the further clinical development of Itopride Hydrochloride for the treatment of gastroparesis and other gastrointestinal motility disorders.

References

• 1. verification.fda.gov.ph [verification.fda.gov.ph]
• 2. What is the mechanism of Itopride Hydrochloride? [synapse.patsnap.com]
• 3. Effect of atropine sulfate on gastric emptying and gastrocecal transit time evaluated by using the [1-(13)C]acetic acid and lactose-[(13)C]ureide breath test in conscious rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of gastric emptying rate and its role in nutrient-induced GLP-1 secretion in rats after vertical sleeve gastrectomy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cisplatin Mouse Models: Treatment, Toxicity and Translatability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. activity gastric emptying: Topics by Science.gov [science.gov]

Application Notes and Protocols for the Spectroscopic Characterization of Itopride Hydrochloride and its Impurities

Introduction

Itopride Hydrochloride is a novel prokinetic agent used for the symptomatic treatment of various gastrointestinal motility disorders, including functional dyspepsia and gastroesophageal reflux disease.[1][2] Its therapeutic action is derived from its synergistic activity as a dopamine D2 receptor antagonist and an acetylcholinesterase (AChE) inhibitor.[2][3][4] Chemically, Itopride HCl is N-[[4-[2-(Dimethyl amino) ethoxy] phenyl] methyl]-3, 4-dimethoxy benzamide hydrochloride.[4] The presence of benzamide, ether, and amide linkages makes the molecule susceptible to degradation under various stress conditions such as hydrolysis and oxidation.[3][4]

The rigorous identification and characterization of impurities and degradation products are critical for ensuring the safety, efficacy, and quality of pharmaceutical products. As Itopride Hydrochloride is not yet official in any major pharmacopeia, robust analytical methods are essential for its quality control.[3][4] This document provides detailed application notes and protocols for the spectroscopic characterization of Itopride Hydrochloride and its impurities, intended for researchers, scientists, and drug development professionals.

UV-Visible Spectrophotometry

Application Note

UV-Visible spectrophotometry is a simple, rapid, and economical technique widely used for the quantitative determination of Itopride Hydrochloride in bulk drug and pharmaceutical dosage forms.[5] The method is based on the principle that the drug absorbs light in the UV region due to the presence of chromophores in its structure. It is suitable for routine quality control analysis, content uniformity, and dissolution studies. The maximum absorbance (λmax) for Itopride HCl is typically observed around 258 nm in solvents like water and methanol.[4][5] The technique can also be applied in derivative spectroscopy and for area under the curve (AUC) methods to enhance specificity.[4][5]

Experimental Protocol: Quantitative Estimation of Itopride HCl

• Preparation of Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of Itopride Hydrochloride reference standard and transfer it to a 25 mL volumetric flask. Dissolve and make up the volume with methanol.[3]

• Preparation of Working Standard Solution (e.g., 100 µg/mL): Dilute the stock solution appropriately with the chosen solvent (e.g., water, methanol, or mobile phase). For instance, transfer 1 mL of the stock solution to a 10 mL volumetric flask and dilute to the mark.[6]

• Preparation of Sample Solution: For tablet analysis, weigh and powder 20 tablets. Transfer a quantity of powder equivalent to 50 mg of Itopride HCl to a 100 mL volumetric flask. Add mobile phase, sonicate for 10 minutes to dissolve, and then make up the volume. Filter the solution through a 0.45 µm nylon filter.[7] Dilute the filtrate to obtain a final concentration within the linear range.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to scan the UV range (e.g., 200-400 nm) to determine the λmax.

  • Use the solvent as a blank.

  • Measure the absorbance of the standard and sample solutions at the determined λmax (typically 258 nm).[4][5]

• Calculation: Calculate the concentration of Itopride HCl in the sample by comparing its absorbance with that of the standard solution.

Data Presentation

Parameter	Value	Solvent	Reference
λmax	258 nm	Water, Methanol	[4][5]
Linearity Range	5-50 µg/mL	Distilled Water	[5]
Linearity Range	5-500 µg/mL	Methanol:Water	[3]
Molar Absorptivity	Varies with solvent	-	[6]

Fourier-Transform Infrared (FTIR) Spectroscopy

Application Note

FTIR spectroscopy is a powerful tool for the identification of Itopride Hydrochloride and for studying drug-excipient compatibility.[8] The technique identifies the characteristic functional groups present in the molecule by analyzing the absorption of infrared radiation. The FTIR spectrum of Itopride HCl provides a unique fingerprint, confirming its identity. In formulation development, comparing the spectrum of the pure drug with that of drug-excipient mixtures can reveal potential chemical interactions.[8]

Experimental Protocol: Identification of Itopride HCl

• Sample Preparation (KBr Pellet Method):

  • Triturate a small amount (1-2 mg) of Itopride HCl with 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar until a fine, uniform powder is obtained.

  • Compress the mixture into a thin, transparent pellet using a hydraulic press.

• Spectral Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrophotometer.

  • Record the spectrum over a suitable range, typically 4000 to 400 cm⁻¹.

  • Acquire a background spectrum of a blank KBr pellet to subtract atmospheric interferences.

• Data Analysis: Identify the characteristic absorption peaks and assign them to the corresponding functional groups in the Itopride HCl molecule.

Data Presentation

Wavenumber (cm⁻¹)	Functional Group Assignment
~3400	N-H Stretch (Amide)
~3000	C-H Stretch (Aromatic)
~2950, 2850	C-H Stretch (Aliphatic)
~1650	C=O Stretch (Amide I)
~1550	N-H Bend (Amide II)
~1267	C-O Stretch (Aryl Ether)

(Note: Exact peak positions may vary slightly. The peak at 1267.97 cm⁻¹ has been specifically noted as characteristic.[9])

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Application Note

¹H NMR spectroscopy is an indispensable technique for the unambiguous structural elucidation of Itopride Hydrochloride and its impurities. It provides detailed information about the chemical environment of each proton in the molecule, allowing for complete structural assignment. ¹H NMR can also be used to study the self-aggregation behavior of Itopride HCl in solution by observing concentration-dependent changes in chemical shifts.[10]

Experimental Protocol: Structural Characterization

• Sample Preparation: Dissolve 5-10 mg of Itopride HCl or its isolated impurity in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).[10] Add a small amount of a reference standard like tetramethylsilane (TMS) if not already present in the solvent.

• Spectral Acquisition:

  • Transfer the solution to a standard 5 mm NMR tube.

  • Acquire the ¹H NMR spectrum on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Optimize acquisition parameters such as the number of scans, relaxation delay, and spectral width.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate the signals to determine the relative number of protons.

  • Analyze the chemical shifts (δ), coupling constants (J), and multiplicity of the signals to assign each proton to its position in the molecular structure.

Data Presentation

Chemical Shift (δ, ppm)	Multiplicity	Assignment (Protons)	Reference
7.36	d	H6 (Veratryl ring)	[10]
7.29	d	H2', H6' (Benzyl ring)	[10]
7.26	s	H2 (Veratryl ring)	[10]
7.00	d	H5 (Veratryl ring)	[10]
6.94	d	H3', H5' (Benzyl ring)	[10]
4.43	s	Hc (-CH₂-NH)	[10]
4.28	t	Hb (-O-CH₂-)	[10]
3.82	s	4-OCH₃	[10]
3.80	s	3-OCH₃	[10]
3.50	t	Ha (-CH₂-N(CH₃)₂)	[10]
2.88	s	N-(CH₃)₂	[10]

(Note: Data based on analysis in D₂O; chemical shifts are concentration-dependent.[10])

Liquid Chromatography-Mass Spectrometry (LC-MS)

Application Note

LC-MS is the cornerstone technique for the separation, identification, and quantification of Itopride Hydrochloride impurities and degradation products.[3] Forced degradation studies, conducted under stress conditions (acid, alkali, oxidation, heat, light) as per ICH guidelines, are used to generate potential degradation products.[3][11] A stability-indicating HPLC or UPLC method is developed to separate the drug from these products. The mass spectrometer, coupled to the chromatograph, provides molecular weight and fragmentation data, which are crucial for proposing the structures of unknown impurities.[3] This method is highly sensitive and specific, making it ideal for trace impurity analysis.

Experimental Protocol: Stability-Indicating LC-MS Method

• Forced Degradation:

  • Acid Hydrolysis: Reflux Itopride HCl solution in 0.5 N HCl for 3 hours.[5]

  • Alkaline Hydrolysis: Reflux Itopride HCl solution in 0.5 N NaOH for 3 hours.[5]

  • Oxidative Degradation: Treat Itopride HCl solution with 6% H₂O₂ at 50°C for 24 hours.[5]

  • Thermal/Photolytic Stress: Expose the drug to dry heat (e.g., 60°C for 24h) and UV light (24h) or direct sunlight (6h).[5]

  • Neutralize the acid and base-stressed samples before injection.

• Chromatographic Conditions (Example):

  • Column: Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm).[3][11]

  • Mobile Phase: Isocratic elution with Methanol:Water (55:45, v/v).[3][11] For gradient methods, Mobile Phase A could be a potassium dihydrogen phosphate solution and Mobile Phase B an acetonitrile solution.[12]

  • Flow Rate: 1.0 mL/min.[11][13][14]

  • Detection (PDA): 215 nm or 258 nm.[3][11]

  • Injection Volume: 10-20 µL.[3]

• Mass Spectrometric Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.[3]

  • Analysis Mode: Full scan to detect all ions and product ion scan (tandem MS or MS/MS) to obtain fragmentation patterns for structural elucidation. For quantification, Multiple Reaction Monitoring (MRM) may be used.[15]

  • MRM Transition (Example): For Itopride, monitor the transition m/z 359.5 > 166.1.[15]

Data Presentation

Impurity/Degradation Product	Molecular Formula	Molecular Weight	m/z (ESI+)	Notes	Reference
Itopride	C₂₀H₂₆N₂O₄	358.43	359.5	Active Pharmaceutical Ingredient	[15]
Itopride N-Oxide	C₂₀H₂₆N₂O₅	374.43	375.2	Oxidative degradation product	[16]
4-[2-(Dimethylamino)ethoxy]benzylamine (DEBA)	C₁₁H₁₈N₂O	194.27	195.1	Known impurity, hydrolytic product	[1][3]
Veratric Acid	C₉H₁₀O₄	182.17	183.1	Known impurity, hydrolytic product	[3]
Itopride Impurity C	C₁₉H₂₄N₂O₄	344.41	345.2	Process-related impurity	[16]
Impurity II (Acid Degradation)	-	-	195.1	Identified as DEBA	[3]
Impurity III (Acid Degradation)	-	-	183.1	Identified as Veratric Acid	[3]
Impurity IV (Alkaline Degradation)	-	-	195.1	Identified as DEBA	[3]
Impurity VII (Oxidative Degradation)	-	-	375.2	Identified as Itopride N-Oxide	[3]

(Note: This table summarizes key impurities identified through forced degradation studies. The full list can be extensive.[1][3][16])

Mandatory Visualizations

Experimental Workflow

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Itopride Hydrochloride - LKT Labs [lktlabs.com]
• 3. Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmatutor.org [pharmatutor.org]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 7. A Simple RP-HPLC Method for Quantitation of Itopride HCl in Tablet Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsr.com [ijpsr.com]
• 9. researchgate.net [researchgate.net]
• 10. iosrjournals.org [iosrjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. CN113009003A - Method for detecting related substances in itopride hydrochloride preparation - Google Patents [patents.google.com]
• 13. Chromatographic determination of itopride hydrochloride in the presence of its degradation products | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 14. researchgate.net [researchgate.net]
• 15. Determination of itopride in human plasma by liquid chromatography coupled to tandem mass spectrometric detection: application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Itopride Impurity C HCl - CAS - 5922-37-2 | Axios Research [axios-research.com]

Application Notes: Itopride Hydrochloride in Enteric Neuron and Smooth Muscle Cell Co-Culture Models

Abstract

These application notes provide a comprehensive framework for utilizing co-culture models of enteric neurons and gastrointestinal smooth muscle cells to investigate the prokinetic effects of Itopride Hydrochloride. Itopride Hydrochloride is a gastroprokinetic agent with a dual mechanism of action: it acts as a dopamine D2 receptor antagonist and an acetylcholinesterase (AChE) inhibitor.[1][2][3][4] This co-culture system offers a powerful in vitro platform to dissect the distinct and synergistic effects of these actions on neuronal signaling and smooth muscle contractility, providing valuable insights for drug development and gastrointestinal motility research.

Introduction

Gastrointestinal motility is a complex process regulated by the enteric nervous system (ENS), which directly innervates the smooth muscle layers of the gut wall.[5] Enteric neurons release neurotransmitters, primarily acetylcholine (ACh), which binds to muscarinic receptors (M3) on smooth muscle cells to induce contraction.[3][6] Dopamine acts as an inhibitory neurotransmitter in this system by binding to D2 receptors on myenteric motor neurons, which suppresses the release of ACh.[3][6]

Itopride Hydrochloride enhances gastrointestinal motility through two primary mechanisms:

• Dopamine D2 Receptor Antagonism: By blocking the inhibitory D2 receptors on enteric neurons, itopride disinhibits the release of acetylcholine.[3][6][7]

• Acetylcholinesterase (AChE) Inhibition: Itopride inhibits the AChE enzyme, which is responsible for the degradation of acetylcholine in the synaptic cleft. This action increases the local concentration and prolongs the activity of ACh.[1][3][6]

The co-culture model of primary enteric neurons and smooth muscle cells provides a unique opportunity to study these neuro-muscular interactions in a controlled environment, free from systemic variables.[8][9] This system allows for the precise measurement of changes in neuronal activity, neurotransmitter levels, and smooth muscle cell contractility in response to pharmacological agents like itopride.

Signaling Pathway of Itopride Hydrochloride

The diagram below illustrates the dual mechanism of action of Itopride Hydrochloride at the neuro-muscular junction of the enteric nervous system.

Caption: Itopride's dual action: D2 receptor antagonism and AChE inhibition.

Experimental Protocols

The following protocols are adapted from established methodologies for isolating and co-culturing enteric neurons and smooth muscle cells.[5][10]

Protocol 1: Isolation and Culture of Primary Enteric Neurons

• Tissue Dissection: Euthanize neonatal (P2-P5) Sprague-Dawley rats via an approved protocol. Aseptically dissect a 5 cm segment of the distal ileum.

• Myenteric Plexus Isolation: Remove the mesentery and open the intestinal segment along the mesenteric border. Remove the mucosal and submucosal layers by gentle scraping to isolate the longitudinal muscle with attached myenteric plexus (LMMP).

• Enzymatic Digestion: Mince the LMMP tissue and incubate in a digestion solution containing Collagenase Type II (1.5 mg/mL) and Dispase II (1.0 mg/mL) in RPMI-1640 medium for 20-30 minutes at 37°C with gentle agitation.

• Cell Dissociation: Terminate digestion by adding an equal volume of complete neuron medium. Triturate the tissue gently with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Plating: Filter the cell suspension through a 70 µm cell strainer. Centrifuge, resuspend the pellet in Complete Neuron Medium, and plate onto poly-D-lysine/laminin-coated culture plates.

• Culture Maintenance: Incubate at 37°C in a 5% CO2 atmosphere. To obtain a purer neuronal culture, add Cytosine Arabinoside (6 µM) after 24 hours to inhibit the proliferation of non-neuronal cells.[10]

Complete Neuron Medium:

• Neurobasal-A Medium

• B-27 Supplement (1x)

• L-Glutamine (2 mM)

• Penicillin (100 U/mL) / Streptomycin (100 µg/mL)

• Glial Cell Line-Derived Neurotrophic Factor (GDNF, 10 ng/mL)

• Fetal Bovine Serum (1%)

Protocol 2: Isolation and Culture of Primary Smooth Muscle Cells

• Tissue Source: Use the same LMMP preparation as described above.

• Enzymatic Digestion: Incubate minced LMMP in a digestion solution of 0.25% Trypsin-EDTA for 30 minutes at 37°C.[10]

• Cell Purification: After digestion and trituration, plate the cell suspension in uncoated plastic culture flasks for 30-45 minutes. Fibroblasts will adhere more rapidly. Carefully collect the supernatant, which is enriched with smooth muscle cells, and transfer to a new gelatin-coated flask. This is known as the differential adhesion technique.[10]

• Culture Maintenance: Culture the cells in Smooth Muscle Cell Medium at 37°C in a 5% CO2 atmosphere. Change the medium every 2-3 days until confluent.

Smooth Muscle Cell Medium:

• DMEM-HEPES

• Fetal Bovine Serum (10%)

• Penicillin (100 U/mL) / Streptomycin (100 µg/mL)

• Amphotericin B (0.25 µg/mL)

Protocol 3: Establishment of Co-Culture and Treatment

• Co-Culture Seeding: Seed enteric neurons as per Protocol 1. After 3-4 days, allow neurites to form. Then, seed primary smooth muscle cells (passage 1-3) directly onto the neuronal culture at a ratio of approximately 3:1 (SMC:Neuron).

• Co-Culture Maturation: Maintain the co-culture in a 1:1 mixture of Complete Neuron Medium and Smooth Muscle Cell Medium for 48-72 hours to allow for the formation of neuro-muscular contacts.

• Itopride Hydrochloride Treatment: Prepare stock solutions of Itopride Hydrochloride in sterile water or DMSO. On the day of the experiment, replace the culture medium with a buffer solution (e.g., Tyrode's solution).

• Experimental Groups:

  • Vehicle Control (e.g., buffer or DMSO equivalent)

  • Itopride Hydrochloride (e.g., 10⁻⁸ M, 10⁻⁷ M, 10⁻⁶ M)

  • Control + Dopamine (10⁻⁸ M)

  • Itopride (10⁻⁷ M) + Dopamine (10⁻⁸ M)

  • Neostigmine (AChE inhibitor control, 10⁻⁹ M)

• Incubation: Add the respective compounds to the wells and incubate for the desired time before proceeding with assays.

Experimental Workflow

The following diagram outlines the workflow from cell isolation to data analysis.

Caption: Workflow from tissue isolation to data analysis.

Data Presentation (Illustrative)

The following tables present illustrative data that might be obtained from the described experiments, reflecting the known prokinetic effects of itopride.

Table 1: Effect of Itopride on Smooth Muscle Cell Contraction Frequency

Treatment Group	Concentration (M)	Contraction Frequency (contractions/min)	% Change from Vehicle
Vehicle Control	-	4.2 ± 0.5	0%
Itopride HCl	10⁻⁸	5.8 ± 0.6	+38%
Itopride HCl	10⁻⁷	8.1 ± 0.7	+93%
Itopride HCl	10⁻⁶	9.5 ± 0.8	+126%
Neostigmine	10⁻⁹	6.5 ± 0.5	+55%

Data are presented as mean ± SEM. Contractions were measured via video microscopy and image analysis.

Table 2: Reversal of Dopamine-Induced Inhibition by Itopride

Treatment Group	Concentration (M)	Acetylcholine (ACh) Release (pmol/well)	% of Control
Control	-	150 ± 12	100%
Dopamine	10⁻⁸	95 ± 10	63%
Itopride HCl	10⁻⁷	215 ± 18	143%
Dopamine + Itopride HCl	10⁻⁸ + 10⁻⁷	185 ± 15	123%

ACh levels in the supernatant were quantified using an ELISA kit.

Conclusion

The co-culture of enteric neurons and smooth muscle cells is a valuable in vitro model for elucidating the mechanism of action of prokinetic agents. The protocols and data presented herein provide a robust framework for researchers to investigate how Itopride Hydrochloride modulates neuro-muscular signaling in the gut, thereby enhancing contractility. This model can be further adapted to screen novel drug candidates and study the pathophysiology of gastrointestinal motility disorders.

References

• 1. Effect of Itopride Hydrochloride on the Ileal and Colonic Motility in Guinea Pig In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Itopride Hydrochloride? [synapse.patsnap.com]
• 3. jkscience.org [jkscience.org]
• 4. Itopride - Wikipedia [en.wikipedia.org]
• 5. Culture of Neurons and Smooth Muscle Cells from the Myenteric Plexus of Adult Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. researchgate.net [researchgate.net]
• 8. Culture of Neurons and Smooth Muscle Cells from the Myenteric Plexus of Adult Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Imperative for Innovative Enteric Nervous System–Intestinal Organoid Co-Culture Models: Transforming GI Disease Modeling and Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of an intestinal cell culture model to obtain smooth muscle cells and myenteric neurones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the aqueous solubility of Itopride Hydrochloride for in vitro assays

Technical Support Center: Itopride Hydrochloride Solubility

Welcome to the technical support center for Itopride Hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the aqueous solubility of Itopride Hydrochloride in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of Itopride Hydrochloride?

A1: Itopride Hydrochloride is generally considered to be very soluble in water.[1] Published data indicates its solubility in water can be as high as 78 mg/mL.[2] In phosphate-buffered saline (PBS) at pH 7.2, the solubility is approximately 10 mg/mL.[3] However, the effective solubility can be influenced by the pH, buffer composition, and temperature of the medium.

Q2: I'm observing precipitation when dissolving Itopride Hydrochloride in my aqueous buffer. What could be the cause?

A2: Several factors can lead to precipitation:

• pH Shift: Itopride Hydrochloride's solubility is pH-dependent. The pH of a 1% w/v solution in water is between 4.0 and 5.0.[1] If your buffer system shifts the pH outside of the optimal range, the solubility can decrease, leading to precipitation.

• Common Ion Effect: If your buffer contains a high concentration of chloride ions, it can suppress the dissolution of the hydrochloride salt, a phenomenon known as the common ion effect.[4][5]

• Concentration: You may be exceeding the solubility limit for your specific experimental conditions (e.g., temperature, buffer components).

• Purity of Compound: Impurities in the Itopride Hydrochloride powder could affect its solubility.

Q3: What solvents can be used to prepare a high-concentration stock solution?

A3: For preparing high-concentration stock solutions, several solvents can be used. It is crucial to consider the tolerance of your in vitro system to these solvents.

• Water: Very soluble.[1]

• Methanol: Freely soluble.[1]

• Dimethyl Sulfoxide (DMSO): Soluble at approximately 78 mg/mL.[2]

• Ethanol: Sparingly soluble, with a reported solubility of 38 mg/mL.[2]

When using organic solvents like DMSO or ethanol, ensure the final concentration in your assay medium is low enough to avoid solvent-induced artifacts.[3]

Q4: How does pH impact the solubility of Itopride Hydrochloride?

A4: Itopride is a basic drug, and its hydrochloride salt form enhances its aqueous solubility. The solubility is generally higher in acidic to neutral pH ranges where the molecule remains protonated (ionized). As the pH becomes more alkaline, the compound may convert to its less soluble free base form, potentially leading to precipitation. Studies have often used acidic mediums (e.g., 0.1 N HCl) for dissolution testing, reflecting its good solubility in gastric pH.[6][7][8]

Q5: Are there any excipients that can help improve or maintain solubility in my assay?

A5: Yes, certain pharmaceutical excipients can be used, provided they do not interfere with your assay.

• Co-solvents: Small amounts of propylene glycol or polyethylene glycol (PEG) may be used, as Itopride HCl is sparingly soluble in these.[9]

• Surfactants: Non-ionic surfactants at low concentrations can help maintain solubility and prevent precipitation upon dilution of a stock solution.

• Polymers: Hydrophilic polymers like hydroxypropyl methylcellulose (HPMC) are used in oral formulations to control release and can help maintain a supersaturated state.[10] While not typical for in vitro assays, this principle highlights the utility of polymers in modulating solubility.

Troubleshooting Guide

Problem 1: Precipitate forms when diluting a DMSO stock solution into an aqueous buffer.

• Cause: The drug is crashing out of solution because the aqueous buffer cannot maintain the high concentration achieved in the DMSO stock. This is a common issue with many compounds.

• Solutions:

  • Reduce Stock Concentration: Prepare a more dilute stock solution in DMSO.

  • Modify Dilution Method: Add the stock solution to the buffer drop-wise while vortexing vigorously to ensure rapid mixing and prevent localized high concentrations.

  • Use an Intermediate Solvent: Perform a serial dilution, first into a solvent like ethanol or a buffer containing a small percentage of a co-solvent, before the final dilution into the aqueous assay medium.

  • Warm the Buffer: Gently warming the aqueous buffer (if compatible with your assay) before adding the stock solution can temporarily increase solubility.

Problem 2: Inconsistent or non-reproducible results in cell-based assays.

• Cause: This could be due to incomplete dissolution or precipitation of the compound in the cell culture medium, leading to variations in the effective concentration of the drug that the cells are exposed to.

• Solutions:

  • Verify Solution Clarity: Before adding the final drug solution to your cells, visually inspect it for any signs of precipitation or cloudiness. Centrifuge the solution and test the supernatant if necessary.

  • Prepare Fresh Solutions: Itopride Hydrochloride aqueous solutions are not recommended for storage for more than one day.[3] Always prepare fresh solutions immediately before your experiment.

  • Filter Sterilization: After preparing the final dilution, filter it through a 0.22 µm syringe filter compatible with your solvent to remove any undissolved micro-precipitates.

Data Presentation

Table 1: Physicochemical Properties of Itopride Hydrochloride

Property	Value	Reference
Molecular Formula	C₂₀H₂₆N₂O₄ · HCl	[3]
Molecular Weight	394.9 g/mol	[3][11]
Appearance	White to pale yellowish-white crystalline powder	[1]
Melting Point	191-198 °C	[1][12]
pH (1% solution)	4.0 - 5.0	[1]
pKa	Not explicitly found in searches, but as a basic amine, it will be protonated at acidic pH.

Table 2: Solubility of Itopride Hydrochloride in Various Solvents

Solvent	Solubility	Reference
Water	Very soluble; 78 mg/mL	[1][2]
Methanol	Freely soluble	[1][9]
PBS (pH 7.2)	~10 mg/mL	[3]
DMSO	~78 mg/mL	[2]
Dimethylformamide (DMF)	~1 mg/mL	[3][9]
Ethanol	Sparingly soluble; 38 mg/mL	[1][2]
Acetic Acid	Freely soluble (glacial); Sparingly soluble	[1][12]
Ether	Practically insoluble	[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Aqueous Stock Solution in Buffer

• Objective: To prepare a clear, sterile aqueous stock solution of Itopride Hydrochloride.

• Materials:

  • Itopride Hydrochloride powder

  • Phosphate-Buffered Saline (PBS), pH 7.2

  • Sterile conical tubes

  • Vortex mixer

  • 0.22 µm sterile syringe filter

• Methodology:

  • Weigh 10 mg of Itopride Hydrochloride powder and place it into a sterile conical tube.

  • Add 1 mL of PBS, pH 7.2, to the tube.

  • Vortex the tube vigorously for 2-3 minutes until the solid is completely dissolved. The solubility in PBS is approximately 10 mg/mL, so it should dissolve fully.[3]

  • Visually inspect the solution against a dark background to ensure no particulate matter is present.

  • To ensure sterility and remove any potential micro-precipitates, pass the solution through a 0.22 µm sterile syringe filter into a new sterile tube.

  • Use this stock solution immediately. It is not recommended to store aqueous solutions for more than one day.[3]

Protocol 2: Preparation of a 20 mM DMSO Stock Solution

• Objective: To prepare a high-concentration stock solution in an organic solvent for subsequent dilution into aqueous media.

• Materials:

  • Itopride Hydrochloride powder (MW: 394.9 g/mol )

  • Anhydrous, cell-culture grade DMSO

  • Sterile microcentrifuge tubes

• Methodology:

  • Calculate the required mass: For 1 mL of a 20 mM solution, you need: Mass = 20 mmol/L * 1 L/1000 mL * 394.9 g/mol * 1 mL = 7.898 mg

  • Weigh approximately 7.9 mg of Itopride Hydrochloride and place it in a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO.

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can assist if needed.

  • This stock solution can be stored at -20°C. Before use, thaw completely and vortex to ensure homogeneity.

Visualizations

Caption: A decision workflow for troubleshooting Itopride HCl solubility issues.

Caption: Experimental workflows for aqueous and organic stock solution preparation.

Caption: The effect of pH on the ionization and solubility of Itopride.

References

• 1. verification.fda.gov.ph [verification.fda.gov.ph]
• 2. selleckchem.com [selleckchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. rjpdft.com [rjpdft.com]
• 5. dacemirror.sci-hub.st [dacemirror.sci-hub.st]
• 6. Design and in vitro/in vivo evaluation of sustained-release floating tablets of itopride hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijpbs.com [ijpbs.com]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. pharmatutor.org [pharmatutor.org]
• 10. jocpr.com [jocpr.com]
• 11. Itopride Hydrochloride | C20H27ClN2O4 | CID 129791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Itopride Hydrochloride - LKT Labs [lktlabs.com]

Technical Support Center: Stability-Indicating Assay Development for Itopride Hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the development of stability-indicating assay methods for Itopride Hydrochloride.

Frequently Asked Questions (FAQs)

1. What is a stability-indicating assay method?

A stability-indicating assay is a validated analytical procedure that can accurately and precisely measure the concentration of the active pharmaceutical ingredient (API), Itopride Hydrochloride in this case, without interference from its degradation products, impurities, or excipients. The method should be able to separate the intact drug from its potential degradation products that may form during storage or under stress conditions.

2. Why is the development of a stability-indicating method crucial for Itopride Hydrochloride?

Developing a stability-indicating method is essential to ensure the safety, efficacy, and quality of the drug product over its shelf life. It allows for the monitoring of the drug's stability and the detection of any degradation, which could impact its therapeutic effect or produce toxic byproducts. Regulatory agencies require stability-indicating methods as part of the drug approval process.

3. What are the typical stress conditions for forced degradation studies of Itopride Hydrochloride?

Forced degradation studies for Itopride Hydrochloride typically involve exposing the drug substance to conditions more severe than accelerated stability testing. Common stress conditions include:

• Acidic Hydrolysis: e.g., 1.0 N HCl at 80°C for 4 hours.[1]

• Alkaline Hydrolysis: e.g., 1.0 N NaOH at 80°C for 4 hours.[1]

• Oxidative Degradation: e.g., 15% H₂O₂ at 70°C for 4 hours.[1]

• Thermal Degradation: e.g., Dry heat at 100°C for up to 168 hours.[1]

• Photolytic Degradation: Exposure to 1.2 million lux hours of fluorescent light and 200 Wh/m² of UV light.[1]

4. What type of analytical technique is most suitable for a stability-indicating assay of Itopride Hydrochloride?

Reverse-phase high-performance liquid chromatography (RP-HPLC) is the most common and suitable technique for developing a stability-indicating assay for Itopride Hydrochloride.[2][3][4] This is due to its high resolving power, sensitivity, and ability to separate a wide range of compounds, including the parent drug and its degradation products.

5. What are the key parameters to validate for a stability-indicating HPLC method according to ICH guidelines?

The key validation parameters as per the International Council for Harmonisation (ICH) guidelines include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[4]

Troubleshooting Guides

This section addresses common issues encountered during the development and execution of a stability-indicating HPLC assay for Itopride Hydrochloride.

Problem	Potential Cause(s)	Troubleshooting Steps
Poor peak shape (tailing or fronting) for Itopride Hydrochloride.	1. Inappropriate mobile phase pH. 2. Column degradation or contamination. 3. Sample solvent incompatible with the mobile phase. 4. Column overload.	1. Adjust the mobile phase pH. Itopride Hydrochloride is a basic compound, so a slightly acidic pH (e.g., pH 3.0-4.0) can improve peak shape.[4][5] 2. Flush the column with a strong solvent, or replace the column if necessary. 3. Dissolve the sample in the mobile phase or a solvent with a similar composition. 4. Reduce the sample concentration or injection volume.
Inadequate separation between Itopride Hydrochloride and its degradation products.	1. Mobile phase composition is not optimal. 2. Inappropriate column chemistry. 3. Flow rate is too high.	1. Modify the mobile phase composition. Vary the ratio of the organic solvent (e.g., acetonitrile, methanol) to the aqueous buffer.[1][2] 2. Try a different column with a different stationary phase (e.g., C8 instead of C18) or a different particle size. 3. Reduce the flow rate to increase the resolution between peaks.
Drifting baseline in the chromatogram.	1. Column not equilibrated. 2. Mobile phase composition changing over time. 3. Detector lamp is failing.	1. Ensure the column is thoroughly equilibrated with the mobile phase before starting the analysis. 2. Prepare fresh mobile phase and ensure it is well-mixed and degassed. 3. Check the detector lamp's usage hours and replace it if necessary.
Inconsistent retention times.	1. Fluctuation in pump pressure or flow rate. 2. Changes in mobile phase composition. 3. Temperature variations.	1. Check the HPLC pump for leaks and ensure proper functioning. 2. Prepare the mobile phase accurately and consistently. 3. Use a column oven to maintain a constant temperature.
No degradation observed under stress conditions.	1. Stress conditions are not harsh enough. 2. The drug is highly stable under the applied conditions.	1. Increase the duration, temperature, or concentration of the stressor. For example, if no degradation is seen with 1N HCl, try a higher concentration or a longer heating time. 2. While Itopride Hydrochloride is reported to be stable under photolytic and thermal stress, ensure the conditions applied are rigorous enough to confirm this.[1]

Data Presentation

Table 1: Summary of Forced Degradation Studies for Itopride Hydrochloride

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation (Approximate)	Major Degradation Products Identified	Reference
Acid Hydrolysis	1.0 N HCl	4 hours	80°C	10-20%	N-oxide and others	[1]
Alkaline Hydrolysis	1.0 N NaOH	4 hours	80°C	10-20%	N-dealkylated and others	[1]
Oxidative	15% H₂O₂	4 hours	70°C	10-20%	N-oxide and others	[1]
Thermal (Dry Heat)	-	168 hours	100°C	No significant degradation	-	[1]
Photolytic	1.2 million lux h (fluorescent) & 200 Wh/m² (UV)	-	Ambient	No significant degradation	-	[1]

Table 2: Comparison of Validated HPLC Methods for Itopride Hydrochloride Assay

Parameter	Method 1	Method 2	Method 3
Column	Kromasil C18 (250x4.6 mm, 5µm)	C8 (250 mm x 4.6 mm, 5µm)	Phenomenex C18
Mobile Phase	Methanol: Water (55:45 v/v)	Buffer (pH 3.0): Acetonitrile (75:25 v/v)	Methanol: Water: Acetonitrile (50:40:10 v/v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	Not Specified
Detection Wavelength	215 nm	220 nm	268 nm
Retention Time	Not specified	4.217 min	2.1 min
Linearity Range	5-500 µg/mL	80-120% of nominal concentration	Not Specified
Reference	[1]	[4]	[6]

Experimental Protocols

Forced Degradation Study Protocol

Objective: To generate degradation products of Itopride Hydrochloride under various stress conditions to develop and validate a stability-indicating assay method.

Materials:

• Itopride Hydrochloride pure drug

• Hydrochloric acid (HCl), 1.0 N

• Sodium hydroxide (NaOH), 1.0 N

• Hydrogen peroxide (H₂O₂), 15%

• Methanol, HPLC grade

• Water, HPLC grade

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Water bath, oven, photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Itopride Hydrochloride at a concentration of 1 mg/mL in methanol.

• Acid Hydrolysis:

  • Take a known volume of the stock solution and add an equal volume of 1.0 N HCl.

  • Heat the solution at 80°C for 4 hours in a water bath.

  • After cooling, neutralize the solution with 1.0 N NaOH.

  • Dilute the solution with the mobile phase to a suitable concentration for HPLC analysis.

• Alkaline Hydrolysis:

  • Take a known volume of the stock solution and add an equal volume of 1.0 N NaOH.

  • Heat the solution at 80°C for 4 hours in a water bath.

  • After cooling, neutralize the solution with 1.0 N HCl.

  • Dilute the solution with the mobile phase to a suitable concentration for HPLC analysis.

• Oxidative Degradation:

  • Take a known volume of the stock solution and add an equal volume of 15% H₂O₂.

  • Heat the solution at 70°C for 4 hours.

  • Dilute the solution with the mobile phase to a suitable concentration for HPLC analysis.

• Thermal Degradation:

  • Keep the solid drug substance in an oven at 100°C for 168 hours.

  • After the specified time, dissolve the sample in the mobile phase to a suitable concentration for HPLC analysis.

• Photolytic Degradation:

  • Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • After exposure, dissolve the sample in the mobile phase to a suitable concentration for HPLC analysis.

• Control Sample: Prepare a control sample of Itopride Hydrochloride at the same concentration as the stressed samples, without subjecting it to any stress conditions.

• Analysis: Analyze all the stressed samples and the control sample by the developed HPLC method.

Stability-Indicating HPLC Method Protocol

Objective: To quantify Itopride Hydrochloride and separate it from its degradation products.

Instrumentation and Conditions:

• HPLC System: A system with a pump, autosampler, column oven, and UV detector.

• Column: Kromasil C18 (250x4.6 mm, 5µm).[1]

• Mobile Phase: A filtered and degassed mixture of Methanol and Water (55:45 v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: Ambient.

• Detection Wavelength: 215 nm.[1]

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare a standard solution of Itopride Hydrochloride in the mobile phase at a known concentration (e.g., 100 µg/mL).

• Sample Preparation: Prepare the sample solutions (from forced degradation studies or stability samples) by diluting them with the mobile phase to fall within the linear range of the method.

• System Suitability: Inject the standard solution multiple times (e.g., five times) and check for system suitability parameters like %RSD of peak area, theoretical plates, and tailing factor.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Calculate the amount of Itopride Hydrochloride in the samples by comparing the peak area with that of the standard. The percentage of degradation can be calculated by comparing the peak area of the intact drug in the stressed sample to that in the control sample.

Visualizations

Caption: Experimental workflow for the development of a stability-indicating assay.

Caption: Forced degradation pathways of Itopride Hydrochloride.

Caption: Troubleshooting decision tree for HPLC analysis.

References

• 1. Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification of Forced Degradation Products of Itopride by LC-PDA and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Simple RP-HPLC Method for Quantitation of Itopride HCl in Tablet Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tsijournals.com [tsijournals.com]
• 6. jocpr.com [jocpr.com]

Technical Support Center: Optimization of Itopride Hydrochloride Extraction from Plasma

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the extraction of Itopride Hydrochloride from plasma samples. The information is tailored for researchers, scientists, and drug development professionals to address specific issues encountered during experimental procedures.

Comparative Data of Extraction Methods

The following table summarizes the quantitative data for Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and an illustrative Solid-Phase Extraction (SPE) method for Itopride Hydrochloride from plasma.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE) (Illustrative)
Recovery	>80%[1]	66% - >80%[2][3]	>90% (Typical for optimized method)
Linearity Range	5 - 1000 ng/mL[1]	0.5 - 1000 ng/mL[4]	0.5 - 1000 ng/mL (Typical)
Lower Limit of Quantitation (LLOQ)	5 ng/mL[1]	0.5 - 14 ng/mL[2][4]	0.5 ng/mL (Typical)
Matrix Effect	Prone to significant matrix effects	Moderate matrix effects	Minimal matrix effects
Throughput	High	Moderate	High (with automation)
Selectivity	Low	Moderate	High

Experimental Protocols

Detailed methodologies for the three key extraction techniques are provided below.

Protein Precipitation (PPT)

This method is rapid and simple, making it suitable for high-throughput screening.

Materials:

• Plasma sample containing Itopride Hydrochloride

• Acetonitrile (ACN), HPLC grade

• 10% Perchloric Acid[1]

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 200 µL of the plasma sample into a microcentrifuge tube.

• Add 600 µL of cold acetonitrile (or 10% perchloric acid) to the plasma sample.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the sample at 10,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully collect the supernatant containing Itopride Hydrochloride.

• The supernatant can be directly injected into the LC-MS/MS system or evaporated to dryness and reconstituted in the mobile phase.

Liquid-Liquid Extraction (LLE)

LLE offers a cleaner extract compared to PPT by partitioning the analyte into an immiscible organic solvent.

Materials:

• Plasma sample containing Itopride Hydrochloride

• Extraction Solvents: Diethyl ether[2], Ethyl acetate, or a mixture of tert-butyl methyl ether and dichloromethane (70:30, v/v)

• Alkalinizing agent (e.g., saturated borax solution or 1M NaOH)

• Glass centrifuge tubes

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

Procedure:

• Pipette 500 µL of the plasma sample into a glass centrifuge tube.

• Add a suitable internal standard.

• Add 100 µL of an alkalinizing agent to adjust the pH and ensure Itopride is in its free base form.

• Add 2 mL of the selected organic extraction solvent.

• Vortex the mixture for 5 minutes to facilitate the extraction.

• Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable mobile phase for analysis.

Solid-Phase Extraction (SPE) - Illustrative Method

While a specific validated SPE method for Itopride Hydrochloride was not found in the literature, a plausible protocol based on its properties as a basic drug is presented below. A mixed-mode cation exchange SPE cartridge is recommended for high selectivity.[5][6]

Materials:

• Plasma sample containing Itopride Hydrochloride

• Mixed-mode cation exchange SPE cartridges (e.g., Oasis MCX)

• Conditioning Solvents: Methanol, HPLC grade water

• Wash Solvent: 2% Formic acid in water, followed by Methanol

• Elution Solvent: 5% Ammonium hydroxide in methanol

• SPE manifold

Procedure:

• Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of HPLC grade water.

• Sample Loading: Dilute 500 µL of the plasma sample with 500 µL of 4% phosphoric acid in water and load it onto the conditioned cartridge.

• Washing: Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences, followed by 1 mL of methanol to remove non-polar interferences.

• Elution: Elute the retained Itopride Hydrochloride with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for analysis.

Troubleshooting Guides

Protein Precipitation (PPT)

Issue	Possible Cause(s)	Suggested Solution(s)
Low Recovery	Incomplete protein precipitation. Adsorption of the analyte to the precipitated protein.	Ensure the precipitating agent is added in the correct ratio (typically 3:1 or 4:1, solvent to plasma). Vortex vigorously and allow sufficient time for precipitation. Try a different precipitating solvent (e.g., methanol, perchloric acid).
High Matrix Effects (Ion Suppression/Enhancement)	Co-elution of endogenous plasma components (e.g., phospholipids) with the analyte.	Dilute the supernatant before injection. Optimize the chromatographic conditions to separate the analyte from the interfering matrix components. Consider using a phospholipid removal plate.
Poor Peak Shape	Injection of a large volume of organic solvent into a highly aqueous mobile phase.	Evaporate the supernatant and reconstitute in the initial mobile phase. Reduce the injection volume.
Clogged LC Column	Incomplete removal of precipitated proteins.	Ensure complete centrifugation to pellet all proteins. Filter the supernatant through a 0.22 µm filter before injection.

Liquid-Liquid Extraction (LLE)

Issue	Possible Cause(s)	Suggested Solution(s)
Low Recovery	Incorrect pH of the aqueous phase. Suboptimal extraction solvent. Incomplete phase separation. Emulsion formation.	Adjust the pH of the plasma sample to be at least 2 pH units above the pKa of Itopride Hydrochloride to ensure it is in its neutral form. Test different extraction solvents or solvent mixtures. Increase centrifugation time and/or speed. To break emulsions, try adding salt, heating, cooling, or filtering through glass wool.
Poor Reproducibility	Inconsistent vortexing time or intensity. Inaccurate pipetting of small volumes. Evaporation to dryness for too long.	Standardize the vortexing procedure. Use calibrated pipettes and ensure proper technique. Avoid complete dryness during evaporation to prevent analyte loss; leave a small amount of solvent.
Contamination	Impurities in the extraction solvent. Leaching from plastic tubes or caps.	Use high-purity, HPLC-grade solvents. Use glass tubes and PTFE-lined caps.

Solid-Phase Extraction (SPE)

Issue	Possible Cause(s)	Suggested Solution(s)
Low Recovery	Analyte breakthrough during loading. Incomplete elution. Sorbent drying out before sample loading.	Decrease the flow rate during sample loading. Ensure the sample pH is appropriate for retention on the chosen sorbent. Use a stronger elution solvent or increase the elution volume. Do not let the sorbent bed go dry after conditioning and before sample loading.
High Matrix Effects	Inadequate washing step. Co-elution of interferences.	Optimize the wash solvent by increasing the organic content or changing the pH to remove interferences without eluting the analyte.
Inconsistent Results	Variable flow rates. Inconsistent packing of SPE cartridges.	Use an SPE manifold with a vacuum pump to ensure consistent flow rates. Use high-quality SPE cartridges from a reputable supplier.
Clogged Cartridge	Particulate matter in the sample. Protein precipitation in the cartridge.	Centrifuge or filter the plasma sample before loading. Dilute the plasma sample before loading to reduce viscosity.

Frequently Asked Questions (FAQs)

Q1: Which extraction method is best for my application?

A1: The choice of extraction method depends on your specific requirements:

• Protein Precipitation (PPT) is ideal for rapid, high-throughput analysis where sample cleanup is less critical.

• Liquid-Liquid Extraction (LLE) provides a good balance between sample cleanliness and throughput.

• Solid-Phase Extraction (SPE) offers the highest selectivity and cleanest extracts, making it suitable for methods requiring low detection limits and minimal matrix effects.

Q2: How can I minimize matrix effects in my analysis?

A2: To minimize matrix effects, consider the following:

• Use a more selective sample preparation technique like SPE.

• Optimize your chromatographic separation to resolve your analyte from co-eluting matrix components.

• Use a stable isotope-labeled internal standard that will co-elute with the analyte and experience similar matrix effects.

• Dilute your sample extract before injection.

Q3: My recovery of Itopride Hydrochloride is consistently low. What should I check first?

A3: For low recovery, first check the pH of your sample. Itopride Hydrochloride is a basic compound, so for LLE and SPE, ensuring the correct pH is crucial for its retention and extraction. For LLE, the pH should be basic to neutralize the molecule for extraction into an organic solvent. For cation exchange SPE, the sample should be acidified to ensure the molecule is positively charged for retention.

Q4: Can I automate any of these extraction methods?

A4: Yes, all three methods can be automated to varying degrees. PPT and SPE are readily automated using 96-well plates and robotic liquid handling systems, which significantly increases throughput. LLE can also be automated, but it is generally more complex to set up.

Q5: What are the key differences between reversed-phase and mixed-mode SPE for Itopride Hydrochloride extraction?

A5:

• Reversed-phase SPE relies on hydrophobic interactions. Itopride would be retained on a C18 or polymer-based sorbent from an aqueous sample and eluted with an organic solvent.

• Mixed-mode SPE (specifically cation exchange) uses both hydrophobic and ion-exchange interactions. This provides a more selective extraction by allowing for rigorous washing steps to remove neutral and acidic interferences while the basic Itopride is retained by ion exchange.

Visualizations

Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of itopride in human plasma by liquid chromatography coupled to tandem mass spectrometric detection: application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. biotage.com [biotage.com]

Technical Support Center: Itopride Hydrochloride Efficacy Studies in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing animal models to study the efficacy of Itopride Hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for Itopride Hydrochloride?

A1: Itopride Hydrochloride exhibits a dual mechanism of action. It acts as a dopamine D2 receptor antagonist and an inhibitor of the enzyme acetylcholinesterase (AChE).[1][2][3][4][5] By blocking D2 receptors, it prevents dopamine's inhibitory effect on gastrointestinal motility.[2][6] By inhibiting AChE, it increases the concentration of acetylcholine, a neurotransmitter that promotes gut motility.[2][5][6]

Q2: Which animal models are most commonly used to evaluate the prokinetic effects of Itopride Hydrochloride?

A2: Rodents (rats and guinea pigs) and dogs are the most frequently reported animal models for studying the efficacy of Itopride Hydrochloride.[1][7][8] These models have been instrumental in demonstrating the drug's ability to accelerate gastric emptying and enhance gastrointestinal motility.[1][8]

Q3: What are the expected outcomes of Itopride Hydrochloride administration in these animal models?

A3: In preclinical studies, Itopride Hydrochloride has been shown to:

• Accelerate gastric emptying.[1][8]

• Increase gastrointestinal propulsive motility.[1]

• Stimulate both peristaltic and segmental motility in the colon (in guinea pigs).[7]

• Reverse dopamine-induced inhibition of gastric contractions.[8]

Q4: Are there any known species-specific differences in the response to Itopride Hydrochloride?

A4: While direct comparative studies are limited in the provided results, pharmacokinetic differences have been noted between Asian and Caucasian human populations, with Caucasians showing lower blood levels of the drug after oral administration.[4] Researchers should be mindful of potential metabolic and physiological differences between animal species that could influence experimental outcomes.

Troubleshooting Guides

Issue 1: High Variability in Gastric Emptying or Intestinal Transit Time Measurements

Potential Cause	Troubleshooting Step
Inconsistent Fasting Period	Ensure all animals are fasted for a standardized period before the experiment. The duration should be consistent across all experimental groups to minimize variability in baseline gastrointestinal motility.
Variable Meal Composition/Volume	Use a standardized test meal with consistent composition, volume, and temperature for all animals. Variations can significantly impact gastric emptying rates.
Stress-Induced Motility Changes	Acclimatize animals to the experimental procedures and handling to minimize stress. Stress can alter gastrointestinal motility and lead to inconsistent results. Consider performing procedures in a quiet, dedicated space.
Circadian Rhythm Effects	Conduct experiments at the same time of day for all groups to control for diurnal variations in gastrointestinal function.
Inaccurate Measurement Technique	Refine the technique for measuring gastric emptying or intestinal transit. For methods involving test meals or markers, ensure precise administration and accurate quantification at the endpoint.

Issue 2: Lack of a Dose-Dependent Prokinetic Effect

Potential Cause	Troubleshooting Step
Inappropriate Dose Range	The selected dose range may be too high (causing a plateau effect) or too low. Conduct a pilot dose-response study to determine the optimal dose range for the specific animal model and experimental conditions.
Drug Administration Route	The route of administration may not be optimal for absorption. For oral administration, consider the vehicle used and the timing relative to feeding. Intravenous or intraperitoneal administration may provide more consistent drug exposure.
Metabolic Differences	Be aware of potential rapid metabolism of the drug in the chosen animal model. Itopride is primarily metabolized by flavin-containing monooxygenase (FMO), not CYP450 enzymes.[6]
Interaction with Anesthetics	If surgical procedures or imaging requiring anesthesia are used, be aware that some anesthetic agents can suppress gastrointestinal motility, potentially masking the prokinetic effects of Itopride. Select an anesthetic with minimal impact on gut function or allow for a sufficient recovery period before assessing motility.

Issue 3: Unexpected Adverse Events or Animal Mortality

Potential Cause	Troubleshooting Step
Off-Target Effects at High Doses	High doses of dopamine antagonists can potentially lead to extrapyramidal side effects, although Itopride has poor penetration across the blood-brain barrier.[4][9] If such effects are observed, reduce the dose. Prostatic atrophy has been observed in dogs at high doses in a 3-month toxicity study.[1]
Cholinergic Side Effects	As an acetylcholinesterase inhibitor, Itopride enhances cholinergic activity, which could lead to side effects.[1] Monitor animals for signs of excessive cholinergic stimulation (e.g., salivation, lacrimation, urination, defecation).
Vehicle Toxicity	The vehicle used to dissolve or suspend Itopride Hydrochloride may be causing toxicity. Conduct a vehicle-only control group to assess any adverse effects of the vehicle itself.
Underlying Health Issues in Animals	Ensure that the animals used are healthy and free from underlying conditions that could be exacerbated by the experimental procedures or drug administration.

Data Presentation

Table 1: In Vitro Acetylcholinesterase (AChE) Inhibition

Compound	Enzyme Source	IC50	Reference
Itopride	Electric Eel AChE	2.04 +/- 0.27 µM	[10]
Itopride	Guinea Pig Gastrointestinal ChE (with BuChE inhibited)	~0.5 µM	[10]
Neostigmine	Electric Eel AChE	11.3 +/- 3.4 nM	[10]

Table 2: Effect of Itopride on Ileal Peristalsis in Guinea Pigs

Treatment	Concentration	Effect on Propagation Velocity	Statistical Significance	Reference
Itopride	10⁻¹⁰ - 10⁻⁶ M	Accelerated velocity dose-dependently	p < 0.05	[8][11]
Dopamine	10⁻⁸ M	Decelerated velocity to 81.3 ± 5.4% of control	p < 0.05	[8]
Dopamine + Itopride	10⁻⁸ M + 10⁻⁷ M	Increased velocity to 109 ± 3.86% of control	p < 0.05	[8]

Experimental Protocols

Protocol 1: Gastric Emptying Study in Rats

• Animal Model: Male Wistar rats (200-250 g).

• Acclimatization: House animals in a controlled environment (12-hour light/dark cycle, 22 ± 2°C) for at least one week before the experiment.

• Fasting: Fast rats for 18-24 hours with free access to water.

• Drug Administration: Administer Itopride Hydrochloride (e.g., 1, 3, 10 mg/kg) or vehicle (e.g., 0.5% carboxymethyl cellulose) orally (p.o.) 30 minutes before the test meal.

• Test Meal: Administer a non-nutrient, semi-solid test meal (e.g., 1.5% methylcellulose containing a non-absorbable marker like phenol red) via oral gavage.

• Endpoint: Euthanize the rats 20 minutes after the test meal administration.

• Sample Collection: Clamp the pylorus and cardia, and carefully remove the stomach.

• Analysis: Homogenize the stomach and its contents. Measure the amount of marker remaining in the stomach spectrophotometrically.

• Calculation: Gastric emptying is calculated as: (1 - (Amount of marker in stomach / Amount of marker in test meal)) * 100%.

Protocol 2: In Vitro Acetylcholinesterase Inhibition Assay

• Enzyme and Substrate: Use purified acetylcholinesterase (e.g., from electric eel) and acetylthiocholine as the substrate.

• Reagents: Prepare a buffer solution (e.g., phosphate buffer, pH 8.0) and DTNB (Ellman's reagent).

• Procedure: a. In a 96-well plate, add the buffer, DTNB, and different concentrations of Itopride Hydrochloride or a known inhibitor (e.g., neostigmine) as a positive control. b. Add the acetylcholinesterase enzyme solution to each well and incubate for a pre-determined time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C). c. Initiate the reaction by adding the substrate, acetylthiocholine. d. Measure the absorbance at 412 nm at regular intervals using a microplate reader. The rate of color change is proportional to the enzyme activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of Itopride. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

Caption: Dual mechanism of action of Itopride Hydrochloride.

Caption: Experimental workflow for a rodent gastric emptying study.

Caption: Logical approach to troubleshooting experimental issues.

References

• 1. verification.fda.gov.ph [verification.fda.gov.ph]
• 2. What is the mechanism of Itopride Hydrochloride? [synapse.patsnap.com]
• 3. An In-depth Analysis of itopride hydrochloride's R&D Progress and Mechanism of Action on Drug Target [synapse.patsnap.com]
• 4. Itopride - Wikipedia [en.wikipedia.org]
• 5. jkscience.org [jkscience.org]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Stimulatory action of itopride hydrochloride on colonic motor activity in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of Itopride Hydrochloride on the Ileal and Colonic Motility in Guinea Pig In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gastrointestinal Prokinetic Drugs Used in Monogastric Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 10. Characterization of acetylcholinesterase-inhibition by itopride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Itopride Hydrochloride vs. Mosapride Citrate: A Comparative Analysis of Prokinetic Effects on Gastric Emptying

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of itopride hydrochloride and mosapride citrate, two prokinetic agents utilized in the management of gastrointestinal motility disorders. The focus of this analysis is on their respective efficacies in modulating gastric emptying, supported by available experimental data. This document is intended to serve as a resource for researchers and professionals in the field of gastroenterology and drug development.

Executive Summary

Itopride hydrochloride and mosapride citrate are both effective prokinetic agents, but they operate through distinct pharmacological mechanisms. Itopride exhibits a dual mechanism of action as a dopamine D2 receptor antagonist and an acetylcholinesterase inhibitor, leading to enhanced acetylcholine levels.[1] Mosapride, conversely, is a selective serotonin 5-HT4 receptor agonist. While both drugs have been shown to improve symptoms of functional dyspepsia and other motility-related disorders, direct head-to-head clinical trials with a primary endpoint of quantifying and comparing their effects on gastric emptying are not extensively available in the public domain. This guide synthesizes the available data from individual studies to provide an objective comparison.

Quantitative Data on Gastric Emptying

Drug	Study Population	Dosage	Gastric Emptying Measurement	Key Findings	Reference
Itopride Hydrochloride	Type 1 Diabetes with delayed gastric emptying	150 mg/day for 6 weeks	¹³C-octanoate breath test	Statistically significant decrease in gastric emptying half-time (T1/2).
Healthy Volunteers	100 mg or 200 mg t.i.d. for 7 days	Scintigraphy	No statistically significant effect on gastric emptying.	[2]
Functional Dyspepsia	150 mg/day	¹³C labeled octanoic acid breath test	No significant difference in gastric emptying compared to placebo.	[3]
Mosapride Citrate	Healthy Volunteers	10 mg single dose	Endoscopy and Radiopaque markers	Significantly enhanced gastric emptying.
Interferon-induced gastroparesis	15 mg/day	Scintigraphy	Improved total and distal gastric motility.[4]	[4]
GERD patients on PPI	15 mg/day	Gastric Emptying Scan	Prevented PPI-induced delay in gastric emptying.[5]	[5]

Experimental Protocols

The evaluation of gastric emptying is a critical component in assessing the efficacy of prokinetic agents. The following are summaries of methodologies employed in clinical studies.

Gastric Scintigraphy

Gastric scintigraphy is considered the gold standard for measuring gastric emptying.

• Principle: This nuclear medicine technique involves the ingestion of a radiolabeled meal, followed by serial imaging to track the rate at which the meal empties from the stomach.

• Protocol:

  • Radiolabeled Meal: A standardized meal (e.g., a 200g pancake or 100g ground beef) is prepared containing a gamma-emitting radioisotope, commonly Technetium-99m (⁹⁹ᵐTc)-sulfur colloid for solid-phase and Indium-111-diethylene triamine penta-acetic acid (¹¹¹In-DTPA) for liquid-phase tracking.[4]

  • Imaging: Immediately after meal ingestion, the patient is positioned under a gamma camera. Images are acquired at specified intervals (e.g., 0, 1, 2, and 4 hours) to quantify the amount of radioactivity remaining in the stomach over time.

  • Data Analysis: The data is used to calculate the gastric emptying half-time (T1/2), which is the time required for 50% of the radiolabeled meal to exit the stomach.

¹³C-Octanoate Breath Test

The ¹³C-Octanoate Breath Test is a non-invasive and reliable alternative to scintigraphy.

• Principle: This test measures the rate of gastric emptying of a solid meal indirectly by detecting the appearance of ¹³CO₂ in the breath.

• Protocol:

  • Test Meal: The patient consumes a standardized meal (e.g., a scrambled egg) containing ¹³C-octanoic acid.

  • Breath Sample Collection: Breath samples are collected at baseline and at regular intervals (e.g., every 15-30 minutes) for up to 4-6 hours after meal ingestion.

  • Analysis: The concentration of ¹³CO₂ in the breath samples is measured using mass spectrometry. The rate of ¹³CO₂ excretion is proportional to the rate of gastric emptying of the ¹³C-octanoic acid-labeled meal.

  • Data Analysis: The data is used to calculate the gastric emptying half-time (T1/2) and other parameters such as the lag phase.

Signalling Pathways and Experimental Workflow

To visualize the mechanisms of action and the process of a typical clinical trial, the following diagrams are provided.

A typical experimental workflow for a comparative gastric emptying study.

Signaling pathways of Itopride Hydrochloride and Mosapride Citrate.

Conclusion

Both itopride hydrochloride and mosapride citrate are valuable prokinetic agents that enhance gastric motility through different mechanisms of action. While both have demonstrated efficacy in improving symptoms associated with delayed gastric emptying, the available literature lacks direct head-to-head trials that provide a quantitative comparison of their effects on gastric emptying parameters. Itopride's dual action on dopamine D2 receptors and acetylcholinesterase offers a broad mechanism for enhancing gastrointestinal motility. Mosapride's selective agonism of 5-HT4 receptors provides a more targeted approach. The choice between these agents may depend on the specific clinical scenario, patient comorbidities, and potential for drug interactions. Further large-scale, randomized, double-blind, comparative trials are warranted to definitively establish the comparative efficacy of itopride and mosapride on gastric emptying.

References

• 1. ajps.journals.ekb.eg [ajps.journals.ekb.eg]
• 2. A double-blind, randomized, placebo-controlled trial of itopride (100 and 200 mg three times daily) on gastric motor and sensory function in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Itopride for gastric volume, gastric emptying and drinking capacity in functional dyspepsia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of mosapride citrate on gastric emptying in interferon-induced gastroparesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of the Addition of Mosapride to Gastroesophageal Reflux Disease Patients on Proton Pump Inhibitor: A Prospective Randomized, Double-blind Study - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Bioanalytical Method Validation for Itopride Hydrochloride in Rabbit Plasma

This guide provides a comprehensive comparison of validated bioanalytical methods for the quantitative determination of Itopride Hydrochloride in rabbit plasma. It is intended for researchers, scientists, and drug development professionals involved in preclinical pharmacokinetic and bioanalytical studies. This document summarizes key performance parameters in tabular format, offers detailed experimental protocols, and visualizes the analytical workflow.

Introduction to Itopride Hydrochloride Bioanalysis

Itopride Hydrochloride is a prokinetic agent used for the treatment of gastrointestinal symptoms. The development and validation of a reliable bioanalytical method for its quantification in biological matrices, such as rabbit plasma, are crucial for pharmacokinetic and toxicokinetic studies. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a widely employed technique for this purpose due to its simplicity, cost-effectiveness, and robustness. More advanced techniques like Ultra-Performance Liquid Chromatography with tandem mass spectrometry (UPLC-MS/MS) offer higher sensitivity and selectivity, representing a powerful alternative.

Comparative Analysis of HPLC-UV Methods

Several studies have reported validated HPLC-UV methods for the determination of Itopride Hydrochloride in rabbit plasma. While the core principles remain the same, variations in chromatographic conditions and sample preparation techniques can influence the method's performance. Below is a comparative summary of key validation parameters from published methods.

Table 1: Comparison of Chromatographic Conditions for HPLC-UV Methods

Parameter	Method 1	Method 2
Chromatographic Column	Rubitas C18 (250×4.6mm, 5µm)[1][2][3]	HILIC column[4][5][6]
Mobile Phase	Acetonitrile: Methanol (60:40 V/V)[1][2][3]	Methanol: Phosphate Buffer (30:70 v/v)[4][5][6]
Flow Rate	1.0 mL/min[1][2][3]	1.0 mL/min[4][5][6]
Detection Wavelength	258 nm[1][2][3]	258 nm[4][5][6]
Internal Standard	Not specified	Ornidazole[4][5]
Retention Time (Itopride)	4.571 min[1][2][3]	6.249 min[4][5]
Retention Time (IS)	-	4.843 min[4][5]

Table 2: Comparison of Method Validation Parameters

Parameter	Method 1	Method 2
Linearity Range	100-1200 ng/mL[1][2][3]	2-15 µg/mL (2000-15000 ng/mL)[4][5][6]
Correlation Coefficient (r²)	0.9922 (in plasma)[1][2][3]	0.998[6]
Accuracy (% Recovery)	93.87% (LQC), 96.81% (MQC), 97.07% (HQC)[1][2]	100.1% (Itopride), 99.8% (IS)[4][5][6]
Precision (%RSD)	Within 15%[1][2]	Not explicitly stated in %
Lower Limit of Quantification (LLOQ)	Below 200 ng/mL (LQC)[1][2]	Not explicitly stated

Alternative Method: UPLC-MS/MS

While HPLC-UV methods are well-established, UPLC-MS/MS offers significant advantages in terms of sensitivity and specificity. A study developing a method for clebopride in human plasma utilized Itopride as an internal standard, demonstrating the suitability of UPLC-MS/MS for its detection at very low concentrations (pg/mL range)[7]. Although a specific validated method for Itopride quantification in rabbit plasma using UPLC-MS/MS was not found in the initial search, the existing data strongly suggests its potential as a superior alternative, particularly for studies requiring high sensitivity.

Experimental Protocols

Below are detailed methodologies for the key experiments involved in the validation of a bioanalytical method for Itopride Hydrochloride in rabbit plasma, based on the reviewed literature.

Method 1: HPLC-UV

1. Materials and Reagents:

• Itopride Hydrochloride reference standard

• HPLC grade Acetonitrile and Methanol

• Pooled rabbit plasma (heparinized)

• Water for HPLC[1]

2. Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatography system with UV detection.[1]

• Column: Rubitas C18 (250×4.6mm, 5µm).[1][2][3]

• Mobile Phase: Acetonitrile: Methanol (60:40 V/V).[1][2][3]

• Flow Rate: 1.0 mL/min.[1][2][3]

• Detection: UV at 258 nm.[1][2][3]

• Injection Volume: 20 µL.[1]

3. Preparation of Standard and Quality Control (QC) Samples:

• Stock Solution: Prepare a stock solution of Itopride Hydrochloride in a suitable solvent (e.g., methanol).

• Working Standards: Prepare working standard solutions by serially diluting the stock solution.

• Spiked Plasma Samples: Spike blank rabbit plasma with the working standard solutions to achieve calibration curve standards (e.g., 100, 200, 400, 600, 800, 1000, 1200 ng/mL) and QC samples (e.g., LQC: 200 ng/mL, MQC: 600 ng/mL, HQC: 1000 ng/mL).[1][2]

4. Sample Preparation (Protein Precipitation):

• To a known volume of plasma sample (e.g., 0.5 mL), add a precipitating agent (e.g., 1 mL of acetonitrile or methanol).

• Vortex the mixture for a specified time (e.g., 5-10 minutes).

• Centrifuge the samples at high speed (e.g., 4000 rpm for 10 minutes) to pellet the precipitated proteins.[6]

• Collect the supernatant and inject a portion into the HPLC system.

5. Method Validation:

• Specificity: Analyze blank plasma to ensure no interference at the retention time of Itopride.

• Linearity: Analyze the calibration standards in triplicate and construct a calibration curve by plotting peak area against concentration.

• Accuracy and Precision: Analyze the QC samples (LQC, MQC, HQC) on three different days to determine intra-day and inter-day accuracy and precision.[1][2]

• Recovery: Compare the peak area of extracted samples to that of unextracted standards at the same concentration to determine the extraction efficiency.[1][2]

• Stability: Evaluate the stability of Itopride in plasma under various conditions, including short-term (bench-top), long-term (frozen), and freeze-thaw cycles.[1][2][3]

Visualizations

Diagram 1: Bioanalytical Method Validation Workflow

Caption: Workflow for the validation of a bioanalytical method for Itopride Hydrochloride in rabbit plasma.

Diagram 2: Logical Relationship of Validation Parameters

Caption: Interrelationship of key parameters for a validated bioanalytical method.

References

• 1. bpasjournals.com [bpasjournals.com]
• 2. bpasjournals.com [bpasjournals.com]
• 3. bpasjournals.com [bpasjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. RP-HPLC bioanalytical Method of Itopride hydrochloride for determination and its Pharmacokinetic applications - ProQuest [proquest.com]
• 6. rjptonline.org [rjptonline.org]
• 7. Development and validation of a LC-MS/MS method for the determination of clebopride and its application to a pharmacokinetics study in healthy Chinese volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Generic Landscape: A Comparative Dissolution Profile of Itopride Hydrochloride Formulations

A detailed analysis of the in-vitro performance of various generic formulations of Itopride Hydrochloride compared to the innovator product. This guide provides researchers, scientists, and drug development professionals with essential data and methodologies for evaluating formulation bioequivalence.

Itopride Hydrochloride, a prokinetic agent, is widely used for the symptomatic treatment of various gastrointestinal motility disorders. Following patent expiry, numerous generic formulations have entered the market. While these generics offer a cost-effective alternative, ensuring their therapeutic equivalence to the innovator product is paramount. This guide presents a comparative analysis of the dissolution profiles of different generic Itopride Hydrochloride formulations, offering valuable insights into their in-vitro performance.

Comparative Dissolution Data

The following table summarizes the in-vitro dissolution data from various studies, comparing different generic formulations of Itopride Hydrochloride against the innovator product, Ganaton®. The data highlights the percentage of drug released at different time intervals under specified dissolution conditions.

Formulation	Dissolution Medium	Time (hours)	% Drug Released	Reference
Innovator Product (Ganaton®)	0.1 N HCl	1	-	[1][2]
2	-	[3]
4	-	[4]
8	-	[5]
12	-	[5]
Generic Formulation A (Sustained Release)	0.1 N HCl	12	~75%	[2]
Generic Formulation B (Sustained Release)	0.1 N HCl	12	~75%	[2]
Floating Tablet Formulation (F10)	0.1 N HCl	12	~98%	[5]
24	96.51% ± 1.75%	[5]
Sustained Release Pellets (F3)	0.1 N HCl	12	96.46%	[6]

Note: A dash (-) indicates that specific data points were not available in the cited literature. The presented data is a synthesis from multiple sources and direct comparison should be made with caution due to potential variations in experimental conditions.

Studies have shown that while many generic formulations exhibit comparable dissolution profiles to the innovator product, some significant differences can exist. For instance, a study evaluating eight generic brands of Itopride 150mg sustained-release capsules found that two brands had a difference factor (f1) outside the acceptable range when compared to the innovator product (Ganaton OD), questioning their bioequivalence.[1] Conversely, other studies have successfully developed sustained-release floating tablets and pellets with dissolution profiles that extend drug release over 12 to 24 hours.[5][6]

Experimental Protocols

The dissolution studies summarized in this guide predominantly employed the following methodologies, adhering to USP guidelines.

Apparatus:

• USP Dissolution Apparatus I (Basket type) at a rotation speed of 50 rpm.[3]

• USP Dissolution Apparatus II (Paddle type) at rotation speeds of 75 rpm or 100 rpm.[1][2][5]

Dissolution Media: A variety of dissolution media were utilized to simulate the physiological pH conditions of the gastrointestinal tract:

• 900 ml of 0.1N Hydrochloric Acid (HCl) to simulate gastric fluid.[1][2][5]

• Simulated Gastric Fluid (SGF, pH 1.2) without pepsin.[3]

• Acetate Buffer (pH 4.5).[4][7]

• Phosphate Buffer (pH 6.8).[3]

Temperature: In all cited experiments, the temperature of the dissolution medium was maintained at 37 ± 0.5 °C.[1][2][3][5]

Sampling: Samples of the dissolution medium were withdrawn at predetermined time intervals. The volume of the withdrawn sample was typically replaced with fresh, pre-warmed dissolution medium to maintain a constant volume.

Analysis: The concentration of dissolved Itopride Hydrochloride in the collected samples was determined using a validated High-Performance Liquid Chromatography (HPLC) method or UV spectrophotometry at a λmax of 258nm.[1][2][6]

Bioequivalence Assessment: The comparison of dissolution profiles was often performed using model-independent methods, calculating the difference factor (f1) and the similarity factor (f2). An f2 value between 50 and 100 suggests similarity between the two dissolution profiles.[1][4][7]

Experimental Workflow for Comparative Dissolution Study

The following diagram illustrates the typical workflow for a comparative dissolution study of generic Itopride Hydrochloride formulations.

Caption: Workflow of a comparative dissolution profile study.

This guide provides a foundational understanding of the comparative dissolution profiles of generic Itopride Hydrochloride formulations. For researchers and drug development professionals, these findings underscore the importance of rigorous in-vitro testing to ensure the therapeutic equivalence and interchangeability of generic drug products.

References

• 1. jbpr.in [jbpr.in]
• 2. researchgate.net [researchgate.net]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]
• 5. Design and in vitro/in vivo evaluation of sustained-release floating tablets of itopride hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsr.com [ijpsr.com]
• 7. researchgate.net [researchgate.net]

Assessing the Selectivity of Itopride Hydrochloride: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the receptor selectivity of a compound is paramount. This guide provides a detailed comparison of Itopride Hydrochloride's binding affinity and functional activity at the dopamine D2 receptor versus other key receptors, supported by experimental data and methodologies.

Itopride Hydrochloride is a prokinetic agent with a dual mechanism of action: antagonism of dopamine D2 receptors and inhibition of acetylcholinesterase (AChE)[1][2][3][4][5][6][7][8][9]. This unique combination of activities enhances gastrointestinal motility, making it an effective treatment for functional dyspepsia and other gastrointestinal disorders[4][8][9]. A key aspect of its pharmacological profile is its selectivity, particularly its differentiation from other prokinetic agents that may interact with a broader range of receptors, leading to undesirable side effects.

Comparative Receptor Binding and Enzyme Inhibition

To quantitatively assess the selectivity of Itopride Hydrochloride, the following table summarizes its inhibitory concentration (IC50) for acetylcholinesterase and provides a qualitative comparison of its affinity for other receptors based on available data.

Target	Itopride Hydrochloride Affinity/Activity	Comparator Agent	Comparator Affinity/Activity	Reference
Acetylcholinesterase (AChE)	IC50: 2.04 ± 0.27 µM	Neostigmine	IC50: 11.3 ± 3.4 nM	[1]
Butyrylcholinesterase (BuChE)	~100-fold lower affinity than for AChE	-	-	[10]
Dopamine D2 Receptor	Antagonist	Haloperidol	High affinity antagonist	[11]
Serotonin 5-HT4 Receptor	No affinity	Cisapride, Mosapride	Agonists	[7]
Serotonin 5-HT3 Receptor	No significant affinity reported	Ondansetron	Potent antagonist	-
Muscarinic Receptors	No significant affinity reported	Atropine	Potent antagonist	-
Adrenergic Receptors	No significant affinity reported	Phentolamine (α), Propranolol (β)	Antagonists	-

Key Findings from the Data:

• Acetylcholinesterase Inhibition: Itopride demonstrates moderate potency as an inhibitor of acetylcholinesterase, with an IC50 value of 2.04 µM[10]. Importantly, it exhibits significant selectivity for AChE over butyrylcholinesterase (BuChE), with approximately 100-fold lower affinity for the latter[10]. This selectivity is a critical feature, as non-selective cholinesterase inhibitors can lead to a broader range of cholinergic side effects. The inhibition of AChE by itopride is reversible and of a "mixed" type[10].

• High Selectivity Against 5-HT4 Receptors: A significant point of differentiation for itopride is its lack of affinity for the 5-HT4 receptor[7]. This is in stark contrast to other prokinetic agents like cisapride and mosapride, which are 5-HT4 agonists[7]. The cardiac side effects associated with cisapride have been linked to its 5-HT4 receptor activity, highlighting the safety advantage of itopride's selectivity in this regard.

• Negligible Affinity for Other Receptors: There is no significant evidence to suggest that itopride interacts with 5-HT3, muscarinic, or adrenergic receptors. This high degree of selectivity contributes to its favorable side-effect profile, minimizing the anticholinergic, cardiovascular, and other off-target effects often seen with less selective compounds.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the assessment of itopride's selectivity.

Radioligand Binding Assay for Dopamine D2 Receptor

This assay is employed to determine the binding affinity of a test compound (like itopride) for the dopamine D2 receptor.

Objective: To quantify the binding affinity (Ki) of a test compound for the D2 receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• Cell membranes expressing human dopamine D2 receptors (e.g., from CHO or HEK293 cells).

• Radioligand: Typically [3H]-Spiperone or [125I]-Iodosulpride.

• Test compound (Itopride Hydrochloride).

• Non-specific binding control: A high concentration of a known D2 antagonist (e.g., haloperidol or sulpiride).

• Incubation buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing D2 receptors in a cold buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in the incubation buffer.

• Assay Setup: In a 96-well plate, add the incubation buffer, a fixed concentration of the radioligand, and varying concentrations of the test compound.

• Total and Non-specific Binding: For total binding wells, no competing ligand is added. For non-specific binding wells, a saturating concentration of the non-specific binding control is added.

• Incubation: Add the prepared cell membranes to each well to initiate the binding reaction. Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60-120 minutes) to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for Radioligand Binding Assay

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay is used to determine the inhibitory activity of a compound on acetylcholinesterase.

Objective: To measure the IC50 of a test compound for AChE by quantifying the reduction in the rate of acetylcholine hydrolysis.

Materials:

• Purified acetylcholinesterase (e.g., from electric eel or human recombinant).

• Substrate: Acetylthiocholine iodide (ATCI).

• Chromogen: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

• Test compound (Itopride Hydrochloride).

• Phosphate buffer (pH 8.0).

• 96-well microplate reader.

Procedure:

• Reagent Preparation: Prepare solutions of AChE, ATCI, DTNB, and the test compound in the phosphate buffer.

• Assay Setup: In a 96-well plate, add the buffer, varying concentrations of the test compound, and the AChE solution.

• Pre-incubation: Incubate the plate for a short period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add DTNB and then ATCI to each well to start the enzymatic reaction.

• Measurement: Immediately measure the absorbance at 412 nm at regular intervals using a microplate reader. The rate of the reaction is proportional to the rate of increase in absorbance.

• Data Analysis: The rate of reaction for each concentration of the inhibitor is calculated. The percentage of inhibition is determined by comparing the reaction rate in the presence of the inhibitor to the rate in the absence of the inhibitor. The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway of AChE Inhibition Assay

Conclusion

The selectivity profile of Itopride Hydrochloride is a key determinant of its clinical utility and favorable safety profile. Its potent antagonism of the dopamine D2 receptor, combined with moderate and selective inhibition of acetylcholinesterase, provides a dual mechanism for its prokinetic effects. Crucially, its lack of affinity for the 5-HT4 receptor distinguishes it from other prokinetic agents and is associated with a lower risk of cardiac side effects. The absence of significant interaction with other major receptor systems further underscores its targeted mechanism of action. This comprehensive assessment provides a valuable resource for researchers in the field of gastroenterology and drug development, highlighting the importance of receptor selectivity in optimizing therapeutic outcomes.

References

• 1. Itopride-d6 HCl I CAS#: 1346601-02-2 I inhibitor of acetylcholinesterase (AChE) and dopamine D2 receptor I InvivoChem [invivochem.com]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. An In-depth Analysis of itopride hydrochloride's R&D Progress and Mechanism of Action on Drug Target [synapse.patsnap.com]
• 4. Itopride therapy for functional dyspepsia: A meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Itopride Hydrochloride on the Ileal and Colonic Motility in Guinea Pig In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Itopride - Wikipedia [en.wikipedia.org]
• 8. Itopride in functional dyspepsia: open-label, 1-year treatment follow-up of two multicenter, randomized, double-blind, placebo-controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jkscience.org [jkscience.org]
• 10. Itopride hydrochloride - Amerigo Scientific [amerigoscientific.com]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Itopride Hydrochloride

Ensuring the safe and compliant disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals working with Itopride Hydrochloride, a gastroprokinetic agent, understanding the proper disposal protocols is essential to protect both human health and the environment. This guide provides a comprehensive, step-by-step approach to the disposal of Itopride Hydrochloride, aligning with established safety and regulatory standards.

Regulatory Framework

In the United States, the disposal of pharmaceutical waste is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and, for controlled substances, the Drug Enforcement Administration (DEA).[1][2][3] It is imperative to adhere to all federal, state, and local regulations concerning chemical waste management.[4][5]

Hazard Assessment

According to its Safety Data Sheet (SDS), Itopride Hydrochloride is generally considered non-hazardous for transport.[4] However, it is crucial to prevent its release into the environment as it can be very toxic to aquatic life with long-lasting effects.[4][6] Runoff from fire control or dilution water may also cause pollution.[4]

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is mandatory to wear appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

PPE Category	Specification
Eye Protection	Safety goggles with side-shields.[4]
Hand Protection	Protective gloves.[4]
Body Protection	Impervious clothing.[4]
Respiratory Protection	Suitable respirator.[4]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Itopride Hydrochloride in a laboratory setting.

• Segregation: Isolate Itopride Hydrochloride waste from other chemical waste streams to ensure proper handling and disposal.

• Containerization:

  • Place solid Itopride Hydrochloride waste in a clearly labeled, sealed, and suitable container for chemical waste.

  • For solutions, absorb the liquid with an inert, non-combustible absorbent material such as diatomite or universal binders.[4][5]

• Labeling:

  • Clearly label the waste container with "Itopride Hydrochloride Waste" and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.

• Storage:

  • Store the sealed waste container in a cool, well-ventilated area, away from incompatible materials.[4]

• Disposal:

  • Licensed Disposal Vendor: The primary and recommended method is to transfer the waste to a licensed hazardous material disposal company.[7][8] This ensures the compound is managed and disposed of in compliance with all regulations.

  • Incineration: An alternative is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7] This should only be performed by trained personnel at a licensed facility.

  • Landfill: Non-hazardous pharmaceutical waste may be disposed of in a solid waste landfill, but this should be confirmed with local regulations and is generally a less preferred method.[9]

  • Do Not Sewer: Under no circumstances should Itopride Hydrochloride be disposed of down the drain.[4][9]

Spill Management Protocol

In the event of a spill, follow these steps to contain and clean the area effectively.

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[4]

• Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away from drains and water courses.[4][5]

• Absorption: For liquid spills, absorb the solution using a finely-powdered liquid-binding material.[4][5] For solid spills, carefully sweep up the material to avoid dust formation.[7]

• Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[4][5]

• Collection and Disposal: Collect all contaminated materials (absorbent, cleaning supplies, etc.) in a suitable, sealed container for disposal as chemical waste, following the same protocol as for the primary compound.[4][7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Itopride Hydrochloride.

Caption: Itopride Hydrochloride Disposal Workflow.

Spill Response Workflow

This diagram outlines the procedural flow for managing an accidental spill of Itopride Hydrochloride.

References

• 1. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 2. danielshealth.com [danielshealth.com]
• 3. easyrxcycle.com [easyrxcycle.com]
• 4. hoelzel-biotech.com [hoelzel-biotech.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. echemi.com [echemi.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. Healthcare Environmental Resource Center (HERC) [hercenter.org]